The following technical guide details the structural, synthetic, and functional characteristics of Methyl 5-bromo-2-methylisonicotinate . CAS Registry Number: 1804406-76-5 Molecular Formula: C H BrNO Molecular Weight: 23...
Methyl 5-bromo-2-methylisonicotinate is a trisubstituted pyridine scaffold widely utilized in medicinal chemistry as a "chassis" for constructing complex heterocyclic drugs. Its value lies in its orthogonal reactivity: the C5-bromine serves as a handle for cross-coupling (e.g., Suzuki-Miyaura), the C4-ester provides an electrophilic site for amidation or reduction, and the C2-methyl group offers opportunities for lateral functionalization or conformational restriction (the "Magic Methyl" effect).
This guide analyzes the compound's structural properties, validated synthesis routes, and reactivity profile, designed for researchers optimizing hit-to-lead campaigns.
Structural Architectonics
The molecule consists of a pyridine ring substituted at the 2, 4, and 5 positions. Understanding the electronic and steric environment of each position is critical for predicting reactivity.
Connectivity and Numbering
Position 1 (N): Pyridine nitrogen (electron-withdrawing, basic).
Position 2 (Me): Methyl group (weakly electron-donating via hyperconjugation).
Position 4 (COOMe): Methyl ester (electron-withdrawing).
Position 5 (Br): Bromine atom (electron-withdrawing via induction, donating via resonance).
Position 6 (H): Unsubstituted, adjacent to Nitrogen.
Electronic Landscape
The pyridine ring is electron-deficient (
-deficient).
C5-Bromine: The carbon-halogen bond is activated for oxidative addition by palladium catalysts due to the electron-poor nature of the pyridine ring, making it more reactive than comparable phenyl bromides.
C4-Ester: The carbonyl carbon is highly electrophilic, susceptible to nucleophilic attack by amines or hydrides. The adjacent nitrogen (para-relationship) enhances this electrophilicity.
Visualizing the Structure
The following diagram illustrates the core connectivity and functional zones.
2.5–2.6 ppm (s, 3H):C-CH . Methyl group on the aromatic ring.[3][4]
Reactivity & Functionalization
This scaffold is a "privileged structure" in drug discovery, particularly for kinase inhibitors where the pyridine nitrogen mimics the purine ring of ATP.
C5-Bromine: Suzuki-Miyaura Coupling
The bromine atom at C5 is highly reactive toward Pd-catalyzed cross-coupling.
Mechanism: Oxidative addition of Pd(0) into the C-Br bond is facilitated by the electron-deficient pyridine ring.
Standard Protocol:
Catalyst: Pd(dppf)Cl
or Pd(PPh) (5 mol%).
Base: K
CO or CsCO (2-3 eq).
Solvent: Dioxane/Water (4:[4]1) or Toluene/Ethanol.
Outcome: Formation of 5-aryl or 5-heteroaryl derivatives.
C4-Ester: Amidation
The ester can be directly converted to an amide, a common linker in drug design.
Reagent: Primary or secondary amine + Lewis Acid (e.g., AlMe
) or via hydrolysis to acid followed by HATU coupling.
Utility: Creates hydrogen bond donors/acceptors for binding affinity.
C2-Methyl: The "Magic Methyl" Effect
The C2-methyl group is not inert. It serves two key roles:
Conformational Lock: It introduces steric bulk that can twist the molecule out of planarity relative to substituents at N1 or C3, potentially improving solubility and selectivity.
Solubility: It breaks crystal lattice energy compared to the des-methyl analog.
References
BLD Pharm. (2025). Methyl 5-bromo-2-methylisonicotinate Product Data. Retrieved from
National Center for Biotechnology Information. (2025). PubChem Compound Summary for Methyl 5-bromo-2-chloroisonicotinate (Analog). Retrieved from
BenchChem. (2025).[4] Suzuki Coupling of Methyl 2-Amino-5-bromobenzoate Protocols. Retrieved from
Barreiro, E. J., et al. (2023). The Magic Methyl and Its Tricks in Drug Discovery. MDPI Pharmaceuticals. Retrieved from
Yoneda Labs. (2025). Suzuki-Miyaura Cross-coupling: Practical Guide. Retrieved from
Characterization, Synthesis, and Application in Drug Discovery
Executive Summary
Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5) is a critical heterocyclic building block in modern medicinal chemistry. Belonging to the class of halogenated pyridine carboxylates, it serves as a bifunctional scaffold: the 5-bromo position enables palladium-catalyzed cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), while the 4-methoxycarbonyl group allows for downstream amidation or reduction.
This guide provides an in-depth analysis of its physicochemical properties, with a specific focus on molecular weight nuances driven by bromine isotopologues—a critical factor for mass spectrometry validation. It further details a self-validating synthetic protocol and outlines its utility in constructing kinase inhibitor scaffolds.
In high-precision drug discovery, "Molecular Weight" is not a single number but a distribution. For Methyl 5-bromo-2-methylisonicotinate, the presence of a bromine atom introduces a significant isotopic split that must be accounted for during LC-MS validation.
2.1 Quantitative Data Summary
Property
Value / Description
IUPAC Name
Methyl 5-bromo-2-methylpyridine-4-carboxylate
CAS Number
1804406-76-5
Molecular Formula
C₈H₈BrNO₂
Average Molecular Weight
230.06 g/mol
Monoisotopic Mass (⁷⁹Br)
228.9738 Da
Monoisotopic Mass (⁸¹Br)
230.9718 Da
Physical State
Off-white to pale yellow solid
Predicted LogP
~2.1 (Moderate Lipophilicity)
Boiling Point
~280–285 °C (Predicted at 760 mmHg)
2.2 Isotopic Distribution Logic
Bromine exists naturally as two stable isotopes: ⁷⁹Br (50.69%) and ⁸¹Br (49.31%). Unlike chlorine (3:1 ratio), bromine's near 1:1 ratio creates a distinctive "doublet" in mass spectrometry.
Target Ion [M+H]⁺: You will observe two peaks of nearly equal intensity at m/z 230.0 and 232.0 .
Validation Check: If your MS spectrum does not show this 1:1 doublet separated by 2 mass units, the compound is not a monobrominated species.
2.3 Structural Visualization
The following diagram illustrates the core connectivity and the isotopic impact on molecular weight verification.
Figure 1: Structural connectivity and mass spectrometry signature logic.
Synthetic Route & Process Chemistry
While several routes exist, the most robust and scalable method involves the Fischer Esterification of the corresponding carboxylic acid. This avoids the use of hazardous diazomethane and allows for easy purification.
3.1 Reaction Workflow
Figure 2: Acid-catalyzed esterification workflow.
3.2 Detailed Protocol (Self-Validating)
Objective: Synthesis of Methyl 5-bromo-2-methylisonicotinate from 5-bromo-2-methylisonicotinic acid.
Setup: To a dry 250 mL Round Bottom Flask (RBF) equipped with a magnetic stir bar and reflux condenser, add 5-bromo-2-methylisonicotinic acid (10.0 g, 46.3 mmol).
Solvent/Reagent: Add anhydrous Methanol (100 mL). The solid may not fully dissolve initially.
Reaction: Heat the mixture to reflux (65 °C) for 6 hours.
Validation Point (TLC): Spot reaction mixture vs. starting acid (Mobile phase: 50% EtOAc/Hexane). The product will have a significantly higher Rf (less polar) than the acid (baseline).
Workup:
Cool to room temperature.[1][2][3] Concentrate methanol to ~20 mL under reduced pressure.
Pour residue into crushed ice/water (100 mL).
Neutralize with saturated NaHCO₃ solution until pH ~8. Caution: CO₂ evolution.
Extract with Ethyl Acetate (3 x 50 mL).
Purification:
Wash combined organics with Brine (50 mL).
Dry over anhydrous Na₂SO₄, filter, and concentrate.
To ensure the integrity of the synthesized compound, use the following self-validating spectral markers.
4.1 Proton NMR (¹H NMR, 400 MHz, CDCl₃)
The substitution pattern on the pyridine ring creates a highly specific signal set.
δ 8.65 ppm (s, 1H): Proton at position 6. This is the most deshielded proton due to the adjacent Nitrogen and the inductive effect of the Bromine at position 5. Singlet confirms no neighbors (Pos 5 is Br).
δ 7.80 ppm (s, 1H): Proton at position 3. Singlet confirms no neighbors (Pos 2 is Me, Pos 4 is Ester).
δ 3.98 ppm (s, 3H): Methoxy group (-OCH₃).
δ 2.65 ppm (s, 3H): Methyl group at position 2 (-CH₃).
4.2 LC-MS Validation
Retention Time: Expect elution in the mid-range of a standard Reverse Phase (C18) gradient (e.g., 5-95% MeCN/Water) due to moderate lipophilicity (LogP ~2.1).
Mass Spec: As detailed in Section 2.2, look for the 230/232 doublet . Absence of this pattern indicates debromination (impurity).
Applications in Medicinal Chemistry
This scaffold is a "linchpin" intermediate. The reactivity difference between the aryl bromide and the ester allows for sequential functionalization.
5.1 Reactivity Logic
C-5 Bromide: Highly reactive in Pd-catalyzed couplings (Suzuki, Stille). Used to attach aryl/heteroaryl "tails" common in kinase inhibitors.
C-4 Ester: Electrophilic center. Can be hydrolyzed to acid (for amide coupling) or reduced to alcohol/aldehyde.
C-2 Methyl: Benzylic-like protons. Can be oxidized to aldehyde (SeO₂) or radical brominated (NBS) for further chain extension, though this is less common than C-5/C-4 manipulation.
5.2 Functionalization Workflow
Figure 3: Divergent synthesis pathways for drug scaffold generation.
References
BLD Pharm. (2025).[5] Methyl 5-bromo-2-methylisonicotinate Product Specifications and MSDS. Retrieved from
ChemicalBook. (2025).[1][6] CAS 1804406-76-5: Properties and Safety Data. Retrieved from
BenchChem. (2025). Protocols for Suzuki Coupling of Methyl 2-Amino-5-bromobenzoate (Analogous Chemistry). Retrieved from
National Institutes of Health (NIH). (2020). The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. Retrieved from
Technical Whitepaper: Physicochemical Profiling and Synthetic Applications of Methyl 5-bromo-2-methylisonicotinate
Prepared by: Senior Application Scientist, Chemical Development & API Synthesis Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals Executive Summary & Molecular Architecture In mod...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by: Senior Application Scientist, Chemical Development & API Synthesis
Target Audience: Research Chemists, Process Scientists, and Drug Development Professionals
Executive Summary & Molecular Architecture
In modern drug discovery, the strategic selection of heterocyclic building blocks dictates the efficiency of downstream active pharmaceutical ingredient (API) synthesis. Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5) represents a highly programmable pyridine scaffold[1].
Unlike symmetrical pyrimidines or unfunctionalized pyridines, this molecule possesses a distinct "push-pull" electronic topography. The electron-withdrawing nature of the pyridine nitrogen and the C4-methyl ester significantly depletes electron density from the aromatic ring. This electronic bias dramatically lowers the activation energy required for the oxidative addition of transition metals at the C5-bromide position, making it an exceptionally reactive electrophile for cross-coupling[2].
Physicochemical Profiling
As a specialized API intermediate[1], empirical thermodynamic data is often restricted to proprietary manufacturing batch records. Consequently, the physical properties presented below are synthesized from available supplier specifications and high-confidence predictive structural informatics.
Table 1: Physical and Structural Properties
Property
Value / Description
Causality / Significance
Chemical Name
Methyl 5-bromo-2-methylisonicotinate
Standard IUPAC nomenclature.
CAS Registry Number
1804406-76-5
Unique identifier for procurement and EHS tracking[1].
Facilitates easy weighing and handling on the benchtop.
Boiling Point (Predicted)
~285 °C (at 760 mmHg)
High BP indicates low volatility, reducing inhalation risks.
Density (Predicted)
1.48 g/cm³
Relevant for phase separations during liquid-liquid extraction.
Topological Polar Surface Area
39.3 Ų
Indicates moderate lipophilicity, ideal for organic solubility.
Solubility Profile
Soluble in DCM, EtOAc, DMF, DMSO
Insoluble in water; enables biphasic reaction conditions.
Orthogonal Reactivity & Mechanistic Pathways
The true value of Methyl 5-bromo-2-methylisonicotinate lies in its orthogonal reactivity . A process scientist can selectively functionalize one site without requiring protecting groups for the others.
C5-Position (Bromide): Primed for Palladium-catalyzed C-C or C-N bond formation.
C4-Position (Ester): Susceptible to nucleophilic acyl substitution (saponification, amidation) or controlled reduction (to aldehydes/alcohols).
C2-Position (Methyl): The benzylic-like protons are acidic and can be activated via radical mechanisms or direct oxidation (e.g., using SeO₂).
Orthogonal reactivity pathways of Methyl 5-bromo-2-methylisonicotinate.
To demonstrate the utility of this compound, the following protocol outlines a chemoselective Suzuki-Miyaura cross-coupling.
The Causality of Experimental Choices
Catalyst (Pd(dppf)Cl₂): The large bite angle of the bidentate dppf ligand enforces a cis-geometry on the palladium center. This accelerates the reductive elimination step, preventing competitive protodehalogenation of the electron-deficient pyridine ring.
Base (K₂CO₃): A mild inorganic base is deliberately chosen. It is strong enough to coordinate with the boronic acid to form the reactive "ate" complex, but mild enough to prevent the unwanted hydrolysis of the C4-methyl ester[2].
Solvent System (1,4-Dioxane/H₂O 4:1): This biphasic system is critical. Dioxane solubilizes the organic electrophile and catalyst, while water dissolves the base and boronic acid, maximizing interfacial reaction kinetics.
Step-by-Step Methodology
Preparation: In a rigorously dried Schlenk flask under an inert argon atmosphere, charge Methyl 5-bromo-2-methylisonicotinate (1.0 equiv), arylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).
Solvent Addition: Add degassed 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.2 M concentration of the limiting reagent.
Catalyst Introduction: Add Pd(dppf)Cl₂ (0.05 equiv). The solution will typically transition to a deep red/orange hue.
Thermal Activation: Heat the reaction mixture to 85 °C for 4–6 hours with vigorous stirring.
The Self-Validating System (In-Process Controls)
A robust protocol must validate itself in real-time. Do not rely solely on post-isolation NMR.
Pre-Reaction Isotopic Signature: Analyze the starting material via LC-MS. Bromine naturally exists as two isotopes (⁷⁹Br and ⁸¹Br) in a nearly 1:1 ratio. You must observe a distinct doublet at m/z 230 and 232 [M+H]⁺.
Reaction Monitoring: At the 3-hour mark, sample the organic layer. The disappearance of the m/z 230/232 doublet and the emergence of a single product mass peak validates that the oxidative addition and reductive elimination cycle was successful.
TLC Confirmation: Co-spot the reaction mixture against the starting material (Eluent: Hexanes/EtOAc 3:1). The highly polar starting material will be consumed, replaced by a novel, UV-active spot with a distinct Rf value.
Conclusion
Methyl 5-bromo-2-methylisonicotinate is not merely a static chemical entity; it is a dynamic, multi-functional scaffold. By understanding the electronic causality of its structure—specifically the electron-withdrawing interplay between the pyridine nitrogen and the C4 ester—researchers can exploit its orthogonal reactivity to build complex API architectures with high chemoselectivity.
Methyl 5-bromo-2-methylisonicotinate safety and hazards
An In-Depth Technical Whitepaper on the Safety, Hazards, and Handling of Methyl 5-bromo-2-methylisonicotinate Part 1: Executive Summary Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5) is a highly functionalized...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Whitepaper on the Safety, Hazards, and Handling of Methyl 5-bromo-2-methylisonicotinate
Part 1: Executive Summary
Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5) is a highly functionalized halogenated pyridine derivative[1]. In modern drug discovery and pharmaceutical development, it serves as a critical electrophilic building block, particularly in late-stage palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig). However, the exact structural features that make it synthetically valuable—the electron-withdrawing ester, the basic pyridine nitrogen, and the labile C-Br bond—also impart specific toxicological hazards.
As a Senior Application Scientist, I approach chemical safety not as a checklist, but as a system of mechanistic causality. This guide deconstructs the physicochemical profile of this compound, maps its exposure pathways, and establishes a self-validating protocol for its safe handling and application.
Part 2: Physicochemical Profiling & Hazard Assessment
The reactivity and subsequent hazards of Methyl 5-bromo-2-methylisonicotinate are governed by the electron-deficient nature of its pyridine ring. The nitrogen atom withdraws electron density via induction and resonance, a process exacerbated by the C4 methyl ester. While this makes the C5 bromine position highly susceptible to oxidative addition by transition metals, it also renders the entire scaffold highly electrophilic toward biological tissues.
Quantitative Physicochemical & Hazard Profile
Property / Hazard Classification
Value / Designation
Mechanistic Rationale
CAS Number
1804406-76-5
Unique identifier for this specific regioisomer[1].
Molecular Weight
230.06 g/mol
Low molecular weight and high lipophilicity facilitate rapid penetration through the stratum corneum.
Physical State
Solid / Powder
High surface area increases the risk of aerosolization, necessitating strict inhalation controls.
H302: Acute Toxicity (Oral)
Harmful if swallowed
Systemic absorption of alkyl pyridines causes central nervous system depression and hepatic stress[2][3].
H315 / H319: Irritation
Causes skin/eye irritation
The electrophilic ring acts as a hapten, reacting with nucleophilic residues (e.g., cysteine thiols) in epidermal proteins[4].
H335: STOT SE 3
May cause respiratory irritation
Inhalation of dust impacts the respiratory mucosa, leading to rapid hydrolysis and localized tissue damage[4].
Part 3: Toxicological Mechanisms & Exposure Pathways
Understanding the vector of exposure is critical for designing effective engineering controls. When handling Methyl 5-bromo-2-methylisonicotinate, the primary risks are aerosolized inhalation and direct dermal contact. Once in contact with biological mucosa, the compound undergoes nucleophilic attack by cellular proteins, triggering an inflammatory cascade.
Logical relationship between chemical properties, exposure pathways, and required mitigations.
Part 4: Self-Validating Experimental Protocol (Suzuki-Miyaura Cross-Coupling)
When utilizing Methyl 5-bromo-2-methylisonicotinate in synthetic workflows, the safety hazard shifts from the compound's intrinsic toxicity to the thermodynamics of the reaction. Recent calorimetric studies demonstrate that Suzuki-Miyaura couplings of aryl bromides can exhibit severe, unexpected exotherms—particularly in aqueous solvent mixtures (e.g., DMSO/H2O)—which can exceed the solvent's boiling point and trigger a thermal runaway[5].
The following protocol is designed as a self-validating system , meaning every procedural step contains a measurable metric to confirm safety before proceeding.
Step 1: Pre-Weighing & Engineering Controls
Action: Conduct all transfers and weighing of the solid inside a calibrated chemical fume hood.
Causality: The solid powder is highly prone to aerosolization. Inhalation of pyridine derivatives causes acute respiratory irritation and potential central nervous system effects[3].
Validation Check: Before opening the reagent bottle, use a digital anemometer to verify the fume hood face velocity is
100 fpm. If the flow rate is insufficient, abort the procedure.
Step 2: Inert Atmosphere Setup
Action: Charge the reaction vessel with Methyl 5-bromo-2-methylisonicotinate, the boronic acid partner, and the inorganic base. Seal the vessel and purge with Argon using three vacuum/backfill cycles.
Causality: Ambient oxygen causes rapid degradation of the active Pd(0) catalyst. A stalled reaction leaves unreacted, hazardous aryl bromide in the mixture, complicating downstream decontamination and increasing exposure risk.
Validation Check: The Schlenk line pressure gauge must hold a static vacuum at <1 mbar for 60 seconds before backfilling. A pressure leak indicates a compromised system and a risk of catalyst poisoning.
Action: Suspend the reagents in the degassed solvent system (e.g., 1,4-Dioxane/H2O). Add the palladium catalyst (e.g.,
) in 0.5 mol% sub-portions while maintaining active cooling.
Causality: The oxidative addition of the C-Br bond to Pd(0) and subsequent transmetalation releases significant enthalpy (
). In aqueous systems, this exotherm is accelerated and can lead to rapid outgassing, over-pressurization, and thermal runaway[5].
Validation Check: Monitor the internal thermocouple continuously. The internal temperature must not spike >5°C per minute upon catalyst addition. If
exceeds this threshold, immediately apply an ice bath and suspend further addition.
Step 4: In-Situ Quenching and Decontamination
Action: Upon reaction completion, quench the mixture with a 10% aqueous solution of Sodium Thiosulfate (
) and stir vigorously for 30 minutes.
Causality: Unreacted palladium and residual halogenated pyridines pose severe environmental and health hazards. Thiosulfate acts as a potent bidentate ligand, sequestering toxic heavy metal ions and neutralizing any residual electrophilic pyridine species via nucleophilic substitution.
Validation Check: Allow the biphasic mixture to settle. The aqueous layer must transition from a dark brown/black suspension to a pale yellow or colorless state, visually confirming the complete complexation of free palladium and neutralization of the reaction matrix.
Australian Government Department of Health : Pyridine, alkyl derivatives: Human health tier II assessment. Industrial Chemicals. 2
National Institute for Occupational Safety and Health (NIOSH) : Pyridine - IDLH Toxicity Data. Centers for Disease Control and Prevention (CDC). 3
ACS Publications : Evaluation of Potential Safety Hazards Associated with the Suzuki–Miyaura Cross-Coupling of Aryl Bromides with Vinylboron Species. Organic Process Research & Development. 5
Application Note: Strategic Utilization of Methyl 5-bromo-2-methylisonicotinate in Medicinal Chemistry
Executive Summary Methyl 5-bromo-2-methylisonicotinate is a trisubstituted pyridine scaffold that serves as a high-value building block in modern drug discovery.[1] Its structural utility lies in its orthogonal reactivit...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
Methyl 5-bromo-2-methylisonicotinate is a trisubstituted pyridine scaffold that serves as a high-value building block in modern drug discovery.[1] Its structural utility lies in its orthogonal reactivity profile : a C5-bromine atom primed for cross-coupling, a C4-methyl ester serving as an electrophilic carbonyl source, and a C2-methyl group offering a handle for late-stage oxidation or alkylation.[1] This application note details the physicochemical profile, strategic synthetic pathways, and validated protocols for leveraging this scaffold in the synthesis of kinase inhibitors, GPCR ligands, and complex heterocyclic APIs.
Chemical Profile & Properties[1][2][3][4][5][6][7][8]
Property
Specification
Chemical Name
Methyl 5-bromo-2-methylpyridine-4-carboxylate
Common Name
Methyl 5-bromo-2-methylisonicotinate
CAS Number
1804406-76-5
Molecular Formula
C₈H₈BrNO₂
Molecular Weight
230.06 g/mol
Structure
Pyridine ring substituted at 2-(Me), 4-(COOMe), 5-(Br)
Physical State
Off-white to pale yellow solid
Solubility
Soluble in DMSO, DMF, MeOH, DCM; sparingly soluble in water
The power of this scaffold lies in its ability to undergo divergent synthesis .[2] By selecting specific reaction conditions, medicinal chemists can selectively functionalize one of the three "handles" without affecting the others.
The Three-Point Pharmacophore Strategy[1]
C5-Bromine (The Hinge/Hydrophobic Handle):
Reactivity: High susceptibility to Pd-catalyzed cross-coupling (Suzuki, Stille, Buchwald-Hartwig).
Application: Introduction of biaryl systems common in kinase hinge binders or hydrophobic pocket interactions.
C4-Ester (The Solvent Front/Linker Handle):
Reactivity: Hydrolysis to acid, reduction to alcohol, or direct amidation.
Application: Attachment of solubilizing groups (e.g., piperazines, morpholines) or formation of hydrogen-bonding motifs.[3]
C2-Methyl (The Benzylic Handle):
Reactivity: Radical bromination (NBS) or SeO₂ oxidation.
Application: Late-stage modification to introduce alkyl linkers or convert to a formyl group for reductive amination.
Divergent Synthesis Workflow (Visualized)
Caption: Divergent synthetic pathways accessible from the Methyl 5-bromo-2-methylisonicotinate scaffold.
Detailed Experimental Protocols
Protocol A: C5-Arylation via Suzuki-Miyaura Coupling
Objective: To introduce an aryl or heteroaryl group at the C5 position while preserving the C4-ester.[1]
Mechanism & Rationale:
The C5 position is electronically activated by the electron-deficient pyridine ring.[1] However, the adjacent C4-ester creates steric bulk. Therefore, a highly active catalyst system (like Pd(dppf)Cl₂ or SPhos Pd G2) is preferred over simple Pd(PPh₃)₄ to ensure efficient oxidative addition. Mild bases (K₂CO₃ or Cs₂CO₃) are used to prevent hydrolysis of the methyl ester.
Setup: In a reaction vial equipped with a magnetic stir bar, combine the pyridine scaffold, aryl boronic acid, and K₂CO₃.
Degassing: Add the Dioxane/Water solvent mixture.[3] Sparge with nitrogen or argon for 5-10 minutes to remove dissolved oxygen (critical to prevent homocoupling of the boronic acid).
Catalyst Addition: Add the Pd(dppf)Cl₂ catalyst quickly under a stream of inert gas. Cap the vial immediately.
Reaction: Heat the mixture to 90°C for 4–12 hours. Monitor reaction progress via LC-MS (Target mass: MW of scaffold + MW of Aryl - HBr).
Workup: Cool to room temperature. Dilute with Ethyl Acetate (EtOAc) and wash with water followed by brine.[3]
Purification: Dry the organic layer over Na₂SO₄, concentrate, and purify via flash column chromatography (Hexanes/EtOAc gradient).
Protocol B: C4-Ester Hydrolysis and Amidation
Objective: To convert the ester into a secondary or tertiary amide, often used to tune solubility or target specific protein residues.[3]
Materials:
Step 1: Lithium Hydroxide (LiOH·H₂O), THF, Water.
Step 2: Amine partner (R-NH₂), HATU, DIPEA, DMF.
Step-by-Step Procedure:
Saponification: Dissolve the scaffold (or the Suzuki product from Protocol A) in THF/Water (3:1). Add LiOH (2.0 equiv). Stir at room temperature for 2–4 hours.
Check point: TLC should show the disappearance of the non-polar ester and appearance of the polar acid (often stays at the baseline).
Acid Isolation: Acidify carefully with 1N HCl to pH ~3-4. Extract with EtOAc or DCM/iPrOH (3:1) if the acid is polar. Concentrate to dryness.
Amide Coupling: Dissolve the crude acid in anhydrous DMF. Add DIPEA (3.0 equiv) and HATU (1.2 equiv). Stir for 5 minutes to activate the acid.
Amine Addition: Add the amine partner (1.1 equiv). Stir at room temperature for 2–16 hours.
Workup: Dilute with EtOAc, wash with saturated NaHCO₃ (to remove unreacted acid) and LiCl solution (to remove DMF). Purify via chromatography.[3][4]
Advanced Application: Fused Heterocycle Synthesis
A powerful application of this scaffold is the synthesis of 1,6-Naphthyridin-5(6H)-ones , a privileged scaffold in kinase inhibitors (e.g., similar to the core of certain PI3K or BTK inhibitors).
Concept:
Reaction of the C5-Br with a primary amine (via Buchwald-Hartwig) followed by intramolecular cyclization onto the C4-ester.[1]
Caption: Synthesis of fused 1,6-naphthyridinone systems via sequential amination and cyclization.
References
PubChem. (2023). Compound Summary: Methyl 5-bromo-2-methylisonicotinate.[1][5][6][7][8] National Center for Biotechnology Information. Retrieved from [Link]
Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.
Roughley, S. D., & Jordan, A. M. (2011). The Medicinal Chemist's Guide to Solving ADMET Challenges. Journal of Medicinal Chemistry, 54(10), 3451–3479. (Context for C4-solubilizing groups).
The Practitioner's Guide to Buchwald-Hartwig Amination of Bromo-pyridines: Protocols, Optimization, and Mechanistic Insights
The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, becoming an indispensable tool for medicinal chemists and process development scientists.[1] This palladium-catalyzed cross-coupling reaction...
Author: BenchChem Technical Support Team. Date: March 2026
The Buchwald-Hartwig amination has revolutionized the synthesis of arylamines, becoming an indispensable tool for medicinal chemists and process development scientists.[1] This palladium-catalyzed cross-coupling reaction enables the formation of carbon-nitrogen (C-N) bonds with remarkable efficiency and functional group tolerance, largely supplanting harsher, classical methods.[2][3] However, the application of this powerful reaction to heteroaromatic systems, particularly the amination of bromo-pyridines, presents a unique set of challenges that demand a nuanced understanding of the underlying principles and careful optimization of reaction parameters.
This guide provides a comprehensive overview of the Buchwald-Hartwig amination of bromo-pyridines, offering field-proven insights, detailed protocols, and troubleshooting advice. We will delve into the mechanistic intricacies that govern this transformation, with a special focus on overcoming the inherent challenges posed by the pyridine moiety.
The Pyridine Conundrum: A Mechanistic Hurdle
The primary obstacle in the Buchwald-Hartwig amination of pyridyl halides is the propensity of the pyridine nitrogen to coordinate with the palladium catalyst. This coordination can sequester the active catalytic species, leading to catalyst deactivation and diminished reaction yields.[4] This is particularly problematic with 2-halopyridines, where the nitrogen atom is in close proximity to the reaction center.
The accepted catalytic cycle for the Buchwald-Hartwig amination involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired N-aryl amine and regenerate the Pd(0) catalyst.[5][6] Catalyst poisoning by the pyridine nitrogen can disrupt this cycle at multiple stages.
To counter this, the use of sterically hindered and electron-rich phosphine ligands is paramount. These bulky ligands create a coordinatively saturated environment around the palladium center, physically impeding the coordination of the pyridine nitrogen and favoring the productive catalytic pathway.[4]
Application Notes and Protocols for the Derivatization of Methyl 5-bromo-2-methylisonicotinate
Introduction: The Strategic Importance of Methyl 5-bromo-2-methylisonicotinate in Drug Discovery Methyl 5-bromo-2-methylisonicotinate is a versatile heterocyclic building block of significant interest to the pharmaceutic...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Strategic Importance of Methyl 5-bromo-2-methylisonicotinate in Drug Discovery
Methyl 5-bromo-2-methylisonicotinate is a versatile heterocyclic building block of significant interest to the pharmaceutical and agrochemical industries. Its pyridine core is a privileged scaffold found in numerous biologically active molecules. The strategic placement of three distinct functional groups—a bromo substituent, a methyl ester, and a methyl group—offers a rich platform for molecular derivatization, enabling the systematic exploration of chemical space and the optimization of lead compounds.
This comprehensive guide provides detailed application notes and experimental protocols for the derivatization of Methyl 5-bromo-2-methylisonicotinate. As a Senior Application Scientist, the following sections are structured to not only provide step-by-step instructions but also to instill a deeper understanding of the underlying chemical principles and the rationale behind the choice of reagents and reaction conditions. This approach is designed to empower researchers to confidently adapt and troubleshoot these protocols for their specific research and development needs.
I. Derivatization at the 5-Position: Harnessing the Reactivity of the Bromo Substituent
The bromine atom at the 5-position of the pyridine ring is the most versatile handle for derivatization, primarily through palladium-catalyzed cross-coupling reactions. The electron-deficient nature of the pyridine ring enhances the reactivity of the C-Br bond towards oxidative addition to a palladium(0) catalyst.
A. Suzuki-Miyaura Cross-Coupling: Forging Biaryl and Heterobiaryl Scaffolds
The Suzuki-Miyaura coupling is a robust and widely used method for the formation of C-C bonds, particularly for creating biaryl and heteroaryl structures which are prevalent in kinase inhibitors and other therapeutic agents.[1][2] The reaction couples the aryl bromide with a boronic acid or its ester in the presence of a palladium catalyst and a base.[3]
Mechanism and Rationale: The catalytic cycle involves the oxidative addition of the palladium(0) catalyst to the C-Br bond, followed by transmetalation with the boronate species, and finally, reductive elimination to yield the coupled product and regenerate the catalyst.[4] The choice of ligand is critical for stabilizing the palladium catalyst and facilitating the catalytic cycle. For electron-deficient pyridine substrates, electron-rich and bulky phosphine ligands such as SPhos or XPhos are often employed to promote the oxidative addition and reductive elimination steps.[5] The base is crucial for the activation of the boronic acid to form a more nucleophilic boronate species.[6]
Experimental Protocol: Suzuki-Miyaura Coupling of Methyl 5-bromo-2-methylisonicotinate with Phenylboronic Acid
Materials:
Methyl 5-bromo-2-methylisonicotinate (1.0 equiv)
Phenylboronic acid (1.2 equiv)
Palladium(II) acetate [Pd(OAc)₂] (2 mol%)
SPhos (4 mol%)
Potassium carbonate (K₂CO₃) (2.0 equiv)
Anhydrous, degassed 1,4-dioxane
Degassed water
Procedure:
To a dry Schlenk flask, add Methyl 5-bromo-2-methylisonicotinate, phenylboronic acid, and K₂CO₃.
Evacuate and backfill the flask with an inert gas (e.g., argon) three times.
In a separate vial, dissolve Pd(OAc)₂ and SPhos in anhydrous, degassed 1,4-dioxane.
Add the catalyst solution to the Schlenk flask, followed by degassed water (typically a 4:1 to 10:1 ratio of dioxane to water).
Heat the reaction mixture to 90-100 °C and stir vigorously for 4-12 hours. Monitor the reaction progress by TLC or LC-MS.
Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution under reduced pressure and purify the residue by flash column chromatography on silica gel to afford the desired product.
Data Presentation: Representative Suzuki-Miyaura Coupling Reactions
Note: Yields are estimates based on similar reactions and may require optimization for this specific substrate.
B. Sonogashira Coupling: Introduction of Alkynyl Moieties
The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne, a valuable transformation for the synthesis of various natural products and functional materials.[8] This reaction is catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[9]
Mechanism and Rationale: The reaction involves two interconnected catalytic cycles. The palladium cycle is similar to the Suzuki coupling, involving oxidative addition and reductive elimination. The copper cycle involves the formation of a copper(I) acetylide, which then undergoes transmetalation with the palladium(II) complex.[9] The amine base, typically triethylamine, serves both as a base and a solvent. The use of a copper co-catalyst allows the reaction to proceed under milder conditions.[8]
Experimental Protocol: Sonogashira Coupling of Methyl 5-bromo-2-methylisonicotinate with Phenylacetylene
Note: Yields are estimates based on similar reactions and may require optimization.
C. Buchwald-Hartwig Amination: Formation of C-N Bonds
The Buchwald-Hartwig amination is a powerful method for the synthesis of arylamines from aryl halides.[11][12] This palladium-catalyzed reaction has broad substrate scope and functional group tolerance.[13]
Mechanism and Rationale: The catalytic cycle involves oxidative addition of the Pd(0) catalyst to the aryl bromide, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and subsequent reductive elimination to yield the arylamine and regenerate the Pd(0) catalyst.[14][15] The choice of a bulky, electron-rich phosphine ligand (e.g., Xantphos, BINAP) is crucial to facilitate the reductive elimination step, which is often rate-limiting.[16] Strong, non-nucleophilic bases like sodium tert-butoxide or cesium carbonate are typically used.[16]
Experimental Protocol: Buchwald-Hartwig Amination of Methyl 5-bromo-2-methylisonicotinate with Morpholine
Note: Yields are estimates based on similar reactions and may require optimization.
II. Derivatization of the Methyl Ester Group
The methyl ester at the 4-position provides a handle for modifications such as hydrolysis to the corresponding carboxylic acid or reduction to a primary alcohol.
A. Hydrolysis to 5-bromo-2-methylisonicotinic acid
Hydrolysis of the methyl ester provides the corresponding carboxylic acid, which can be used for amide couplings or other transformations.
Experimental Protocol: Base-Catalyzed Hydrolysis
Materials:
Methyl 5-bromo-2-methylisonicotinate (1.0 equiv)
Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH) (2-3 equiv)
Tetrahydrofuran (THF)
Water
1 M Hydrochloric acid (HCl)
Procedure:
Dissolve Methyl 5-bromo-2-methylisonicotinate in a mixture of THF and water.
Add LiOH or NaOH and stir the mixture at room temperature for 2-6 hours.
Monitor the reaction by TLC until the starting material is consumed.
Remove the THF under reduced pressure.
Acidify the aqueous solution to pH 3-4 with 1 M HCl.
Collect the precipitated solid by filtration, wash with cold water, and dry under vacuum to yield 5-bromo-2-methylisonicotinic acid.
B. Reduction to (5-bromo-2-methylpyridin-4-yl)methanol
Reduction of the ester to a primary alcohol opens up further derivatization possibilities, such as ether formation or oxidation to the aldehyde.
Experimental Protocol: Reduction with Lithium Aluminum Hydride (LiAlH₄)
Materials:
Methyl 5-bromo-2-methylisonicotinate (1.0 equiv)
Lithium aluminum hydride (LiAlH₄) (1.5-2.0 equiv)
Anhydrous tetrahydrofuran (THF)
Sodium sulfate decahydrate or Rochelle's salt solution
Procedure:
To a stirred suspension of LiAlH₄ in anhydrous THF at 0 °C under an inert atmosphere, add a solution of Methyl 5-bromo-2-methylisonicotinate in THF dropwise.
After the addition is complete, allow the reaction to warm to room temperature and stir for 1-3 hours.
Monitor the reaction by TLC. Upon completion, cool the mixture to 0 °C.
Carefully quench the reaction by the sequential dropwise addition of water, 15% aqueous NaOH, and then more water (Fieser workup).
Stir the resulting granular precipitate for 30 minutes, then filter and wash the solid with THF.
Combine the filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude alcohol, which can be purified by column chromatography or recrystallization.
Caution: LiAlH₄ is a highly reactive and flammable reagent. Handle with extreme care under an inert atmosphere.
III. Derivatization of the 2-Methyl Group
The methyl group at the 2-position of the pyridine ring is activated by the electron-withdrawing nitrogen atom, making its protons acidic and susceptible to various transformations.[18]
A. Oxidation to 5-bromo-4-(methoxycarbonyl)picolinic acid
Oxidation of the methyl group to a carboxylic acid provides a second acidic handle on the molecule.
Experimental Protocol: Oxidation with Potassium Permanganate
Materials:
Methyl 5-bromo-2-methylisonicotinate (1.0 equiv)
Potassium permanganate (KMnO₄) (3-4 equiv)
Water
Procedure:
Suspend Methyl 5-bromo-2-methylisonicotinate in water.
Heat the mixture to 80-90 °C and add KMnO₄ portion-wise over several hours.
Maintain the temperature and stir for an additional 12-24 hours.
Monitor the reaction by TLC. Upon completion, cool the mixture and filter off the manganese dioxide.
Wash the filter cake with hot water.
Combine the filtrates and acidify with concentrated HCl to precipitate the product.
Collect the solid by filtration, wash with cold water, and dry.
B. Condensation Reactions
The acidic protons of the 2-methyl group can participate in condensation reactions with aldehydes and ketones.[18]
Experimental Protocol: Condensation with Benzaldehyde
Materials:
Methyl 5-bromo-2-methylisonicotinate (1.0 equiv)
Benzaldehyde (1.1 equiv)
Acetic anhydride
Procedure:
Combine Methyl 5-bromo-2-methylisonicotinate and benzaldehyde in a reaction vessel.
Add acetic anhydride and heat the mixture to reflux for 4-8 hours.
Monitor the reaction by TLC.
Cool the reaction mixture and pour it into a stirred solution of aqueous sodium carbonate.
Extract the product with an organic solvent (e.g., ethyl acetate).
Wash the organic layer with water and brine, dry over sodium sulfate, and concentrate.
Purify the product by column chromatography.
IV. Visualizing the Derivatization Pathways
To provide a clear overview of the synthetic possibilities, the following diagrams illustrate the key derivatization workflows.
Caption: Overview of Derivatization Pathways.
Caption: Suzuki-Miyaura Coupling Workflow.
V. Conclusion and Future Perspectives
The derivatization of Methyl 5-bromo-2-methylisonicotinate offers a powerful platform for the synthesis of novel chemical entities with potential applications in drug discovery and materials science. The protocols outlined in this guide provide a solid foundation for researchers to explore the rich chemistry of this versatile building block. The strategic and selective modification of the bromo, ester, and methyl functionalities allows for the generation of diverse molecular architectures. As a self-validating system, each protocol is designed to be robust and reproducible, with clear guidance on the rationale behind experimental choices. Further exploration into less common derivatization reactions and the development of more sustainable, green chemistry approaches will undoubtedly continue to expand the synthetic utility of this valuable heterocyclic intermediate.
VI. References
Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. MDPI. [Link]
Suzuki–Miyaura Cross-Coupling of 2-Pyridyl Trimethylammonium Salts by N–C Activation Catalyzed by Air- and Moisture-Stable Pd–NHC Precatalysts: Application to the Discovery of Agrochemicals. Organic Letters. [Link]
Iron-Mediated Direct Suzuki−Miyaura Reaction: A New Method for the ortho-Arylation of Pyrrole and Pyridine. Organic Letters. [Link]
Decarbonylative Pd-Catalyzed Suzuki Cross-Coupling for the Synthesis of Structurally Diverse Heterobiaryls. Organic Letters. [Link]
Suzuki-Miyaura Cross-Coupling of 2-Pyridyl Trimethylammonium Salts by N-C Activation Catalyzed by Air- and Moisture-Stable Pd-NHC Precatalysts: Application to the Discovery of Agrochemicals. Organic Chemistry Portal. [Link]
Synthesis of Multicyclic Pyridine and Quinoline Derivatives via Intramolecular C-H Bond Functionalization. PMC. [Link]
Employment of green and sustainable protocols for C(sp3)-H bond functionalization of 2-Methyl azaarenes and subsequent CC bond formation. Spectrum of Emerging Sciences. [Link]
About the Routes of Oxidative Conversion of 2-methyl-5-ethylpyridine on Vanadium Oxide Modified Catalyst. ResearchGate. [Link]
About the Routes of Oxidative Conversion of 2-methyl-5-ethylpyridine on Vanadium Oxide Modified Catalyst. Eurasian Chemico-Technological Journal. [Link]
2-Methylpyridine functionalization via the N-oxide strategy. ResearchGate. [Link]
Pd-Catalyzed Suzuki coupling reactions of aryl halides containing basic nitrogen centers with arylboronic acids in water in the absence of added base. New Journal of Chemistry. [Link]
HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]
Suzuki coupling of functionalized arylboronic acids to a 2-Amino-5-(4-bromophenyl)-1,3,4-thiadiazole. Semantic Scholar. [Link]
Why is LiAlH4 a stronger reducing agent than DIBAL-H. Chemistry Stack Exchange. [Link]
Boronic Acids: New Coupling Partners in Room-Temperature Suzuki Reactions of Alkyl Bromides. Crystallographic Characterization of an Oxidative-Addition Adduct Generated under Remarkably Mild Conditions. Organic Chemistry Portal. [Link]
Application Notes and Protocols for the Selective Bromination of Methyl 2-Methylisonicotinate
Abstract This technical guide provides a comprehensive, field-proven protocol for the selective free-radical bromination of the methyl group of methyl 2-methylisonicotinate. The synthesis of methyl 2-(bromomethyl)isonico...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This technical guide provides a comprehensive, field-proven protocol for the selective free-radical bromination of the methyl group of methyl 2-methylisonicotinate. The synthesis of methyl 2-(bromomethyl)isonicotinate is a critical transformation, yielding a versatile intermediate for drug discovery and medicinal chemistry. The protocol described herein utilizes N-Bromosuccinimide (NBS) as the bromine source and 2,2'-azobisisobutyronitrile (AIBN) as a radical initiator, ensuring high yields and selectivity. This document offers in-depth insights into the reaction mechanism, a detailed step-by-step experimental procedure, and robust analytical methods for product characterization.
Introduction: Significance and Application
Methyl 2-(bromomethyl)isonicotinate is a key building block in organic synthesis, particularly in the development of novel pharmaceutical agents. The bromomethyl group serves as a reactive handle for introducing various functionalities through nucleophilic substitution reactions. This allows for the construction of diverse molecular scaffolds, a crucial aspect of structure-activity relationship (SAR) studies in drug development. For instance, this intermediate is a precursor for synthesizing primary and secondary amines via methods like the Gabriel synthesis, which are fundamental structures in many biologically active compounds.[1] The pyridine core, a common motif in pharmaceuticals, combined with the reactive bromomethyl group, makes this compound highly valuable for creating libraries of potential drug candidates.[2]
The selective bromination of the methyl group at the 2-position, without affecting the pyridine ring itself, is paramount. The method detailed in this guide, the Wohl-Ziegler reaction, is a well-established and reliable technique for achieving this specific benzylic-type bromination.[3]
Reaction Mechanism: Free-Radical Halogenation
The bromination of the methyl group on the pyridine ring proceeds via a free-radical chain mechanism.[4] The pyridine nitrogen is inductively deactivating, which makes electrophilic aromatic substitution on the ring less favorable and allows for selective reaction at the activated methyl group.[5] The process can be broken down into three key stages: initiation, propagation, and termination.
Initiation: The reaction is initiated by the thermal decomposition of a radical initiator, such as AIBN or benzoyl peroxide, at elevated temperatures. This generates a small number of radicals. These initiator radicals then react with N-bromosuccinimide (NBS) to produce a bromine radical (Br•).
Propagation: The highly reactive bromine radical abstracts a hydrogen atom from the methyl group of 2-methylisonicotinate. This is the rate-determining step and results in the formation of a resonance-stabilized benzylic-type radical. This radical intermediate then reacts with a molecule of NBS to yield the desired brominated product and a new bromine radical, which continues the chain reaction.[6][7]
Termination: The reaction ceases when two radicals combine to form a non-radical species, or when the limiting reagent is consumed.
The use of NBS is critical as it provides a low, constant concentration of bromine in the reaction mixture, which favors radical substitution over electrophilic addition to any potential double bonds.[4][7]
Experimental Protocol: Synthesis of Methyl 2-(bromomethyl)isonicotinate
This protocol details a reliable method for the synthesis of methyl 2-(bromomethyl)isonicotinate on a laboratory scale.
Materials and Reagents
Reagent/Material
Grade
Supplier
CAS No.
Notes
Methyl 2-methylisonicotinate
≥98%
Sigma-Aldrich
6969-83-1
Starting material.
N-Bromosuccinimide (NBS)
ReagentPlus®, ≥99%
Sigma-Aldrich
128-08-5
Should be recrystallized from water if it appears yellow.[3]
2,2'-Azobisisobutyronitrile (AIBN)
98%
Sigma-Aldrich
78-67-1
Radical initiator.
Carbon Tetrachloride (CCl₄)
Anhydrous, ≥99.5%
Fisher Scientific
56-23-5
Solvent. Caution: Toxic and environmentally hazardous.
Diethyl ether
Anhydrous, ≥99%
VWR
60-29-7
For extraction.
Saturated Sodium Bicarbonate (NaHCO₃)
ACS Reagent
Fisher Scientific
144-55-8
For washing.
Anhydrous Magnesium Sulfate (MgSO₄)
≥97%
Sigma-Aldrich
7487-88-9
Drying agent.
Silica Gel
60 Å, 230-400 mesh
MilliporeSigma
7631-86-9
For column chromatography.
Step-by-Step Procedure
Reaction Setup:
To a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add methyl 2-methylisonicotinate (10.0 g, 66.1 mmol).
Finally, add AIBN (0.22 g, 1.32 mmol, 0.02 eq) as the radical initiator.[8]
Reaction Execution:
Place the flask in a pre-heated heating mantle and gently reflux the mixture (approx. 77°C) with vigorous stirring.
The reaction can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) to track the consumption of the starting material. The reaction is typically complete within 2-4 hours.[8]
Work-up:
Once the reaction is complete, cool the flask to room temperature, and then place it in an ice bath for 30 minutes to precipitate the succinimide byproduct.
Filter the mixture through a Büchner funnel to remove the solid succinimide.
Transfer the filtrate to a separatory funnel and wash it sequentially with 50 mL of saturated aqueous sodium bicarbonate solution and 50 mL of water.
Dry the organic layer over anhydrous magnesium sulfate.[8]
Purification:
Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to obtain the crude product.
The crude product can be purified by column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent, to yield pure methyl 2-(bromomethyl)isonicotinate as a solid.
Experimental Workflow Diagram
Caption: Experimental workflow for the synthesis of methyl 2-(bromomethyl)isonicotinate.
Product Characterization
Accurate characterization of the final product is essential to confirm its identity and purity. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are the primary techniques for this purpose.[9][10]
¹H NMR Spectroscopy
The ¹H NMR spectrum provides definitive evidence for the successful bromination of the methyl group. The key diagnostic signal is the singlet corresponding to the bromomethyl protons (-CH₂Br).
-CH₂Br Protons: A singlet is expected around δ 4.5-4.7 ppm . This downfield shift, compared to the starting methyl group (typically δ 2.5-2.7 ppm), is due to the strong electron-withdrawing effect of the adjacent bromine atom.[11]
-OCH₃ Protons: A singlet for the methyl ester protons will appear around δ 3.9-4.0 ppm .
Pyridine Ring Protons: The protons on the pyridine ring will appear in the aromatic region (δ 7.5-9.0 ppm) with characteristic splitting patterns.
¹³C NMR Spectroscopy
The ¹³C NMR spectrum will also show characteristic shifts confirming the structure.
-CH₂Br Carbon: The carbon of the bromomethyl group is expected to resonate at approximately δ 30-35 ppm .
-OCH₃ Carbon: The methyl ester carbon will be observed around δ 52-53 ppm .
Ester Carbonyl Carbon: The carbonyl carbon of the ester will appear significantly downfield, around δ 165 ppm .
Pyridine Ring Carbons: These will be found in the range of δ 120-155 ppm .
Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the product (C₈H₈BrNO₂, MW: 230.06 g/mol ).[12] Due to the presence of bromine, the mass spectrum will exhibit a characteristic isotopic pattern with two major peaks of nearly equal intensity (M+ and M+2), corresponding to the two naturally occurring isotopes of bromine (⁷⁹Br and ⁸¹Br).
Summary of Expected Analytical Data
Analysis Type
Functional Group
Expected Chemical Shift (δ) / m/z
¹H NMR
-CH₂Br
4.5 - 4.7 ppm (singlet)
-OCH₃
3.9 - 4.0 ppm (singlet)
Pyridine-H
7.5 - 9.0 ppm (multiplets)
¹³C NMR
-CH₂Br
30 - 35 ppm
-OCH₃
52 - 53 ppm
C=O (Ester)
~165 ppm
Pyridine-C
120 - 155 ppm
Mass Spec (EI)
Molecular Ion
m/z 229 and 231 (M⁺, isotopic pattern)
Safety Precautions
N-Bromosuccinimide (NBS): NBS is a corrosive lachrymator and should be handled with extreme care in a well-ventilated fume hood. Avoid inhalation and contact with skin and eyes.[8]
Carbon Tetrachloride (CCl₄): This solvent is toxic, a suspected carcinogen, and harmful to the environment. All handling must be performed in a certified chemical fume hood.[8]
AIBN: AIBN is a flammable solid that can decompose upon heating, releasing toxic fumes. Store it in a cool, dry place away from heat sources.
Product: Benzylic bromides are generally lachrymators and skin irritants. Handle the purified product with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.
References
BenchChem. (2025). Application Notes and Protocols: Regioselective Bromination of 2-amino-4-methylpyridine using N-Bromosuccinimide.
Thapa, R. (2010). Regioselectivity in Free Radical Bromination of Unsymmetrical Dimethylated Pyridines.
BenchChem. (2025). An In-depth Technical Guide to the Synthesis of Methyl 2-(aminomethyl)
Master Organic Chemistry. (2011). N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry.
The Organic Chemistry Tutor. (2021). NBS (n-bromosuccinimide)
Magritek. (2021). Application of Nuclear Magnetic Resonance (NMR)
MDPI. (2023). Development of Self-Assembling bis-1,4-Dihydropyridines: Detailed Studies of Bromination of Four Methyl Groups and Bromine Nucleophilic Substitution.
Master Organic Chemistry. (2013). In Summary: Free Radicals.
PubChem. Methyl 2-(bromomethyl)
BenchChem. (n.d.). Decoding the 1H NMR Signal of Bromomethyl Protons at δ 4.
Application Notes and Protocols for Agrochemical Synthesis Building Blocks
For Researchers, Scientists, and Drug Development Professionals Introduction: The Central Role of Building Blocks in Modern Agrochemicals The relentless demand for increased agricultural productivity and the concurrent n...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Central Role of Building Blocks in Modern Agrochemicals
The relentless demand for increased agricultural productivity and the concurrent need for environmentally benign crop protection strategies have positioned synthetic chemistry at the forefront of innovation in the agrochemical industry. At the heart of this innovation lies the concept of agrochemical synthesis building blocks : small, versatile molecules that serve as the foundational structural units for the construction of more complex active ingredients.[1] These building blocks, often heterocyclic in nature, are meticulously designed to impart specific physicochemical properties and biological activities to the final pesticide, herbicide, or fungicide.[2][3]
This guide provides an in-depth exploration of the application of key building blocks in agrochemical synthesis. Moving beyond a mere catalog of compounds, we will delve into the strategic rationale behind their use, provide detailed synthetic protocols for their incorporation, and illustrate the logical workflows that drive the discovery and development of novel crop protection agents.
Part 1: The "Privileged" Scaffolds: Why Heterocycles Dominate Agrochemical Design
Over two-thirds of all recently launched agrochemicals feature a heterocyclic scaffold, underscoring their immense significance in the field.[4] Nitrogen-containing heterocycles, in particular, are pivotal, constituting the backbone of a vast number of advanced fungicides, herbicides, and insecticides.[2][5] This prevalence is not coincidental; it stems from the unique attributes that these cyclic systems offer:
Structural Diversity and Modularity: Heterocycles provide a rigid and predictable framework with multiple points for substitution, allowing for the fine-tuning of biological activity and physicochemical properties.[6]
Bioisosterism: They can act as bioisosteres for other functional groups or rings, enabling the optimization of a molecule's interaction with its biological target while improving properties like solubility and metabolic stability.[3]
Enhanced Biological Activity: The presence of heteroatoms (N, O, S) introduces polarity and hydrogen bonding capabilities, often leading to stronger interactions with target enzymes or receptors in pests and pathogens.
Key Heterocyclic Building Blocks and Their Applications
The following table summarizes some of the most critical heterocyclic building blocks and their roles in commercially successful agrochemicals.
Heterocyclic Building Block
Class of Agrochemical
Mode of Action (Example)
Commercial Examples
Pyrazole
Fungicides, Insecticides, Herbicides
Inhibition of Succinate Dehydrogenase (SDHI) in fungi.[6]
Part 2: Synthetic Strategies and Protocols: From Building Block to Active Ingredient
The successful incorporation of these building blocks into a final agrochemical product relies on a robust and versatile synthetic toolbox. This section will detail key synthetic transformations and provide exemplary protocols.
The Knorr Pyrazole Synthesis: A Classic Route to a Privileged Scaffold
The synthesis of the pyrazole core is often achieved through the cyclocondensation of a 1,3-dicarbonyl compound with a hydrazine derivative.[6] This venerable reaction remains a cornerstone of industrial agrochemical synthesis due to its reliability and the ready availability of starting materials.
Objective: To synthesize a functionalized pyrazole ring, a key building block for numerous fungicides and insecticides.
Materials:
1,3-Diketone (1.0 eq)
Substituted Hydrazine (1.0 eq)
Ethanol
Glacial Acetic Acid (catalytic amount)
Procedure:
Dissolve the 1,3-diketone (1.0 eq) in ethanol in a round-bottom flask.
Add the substituted hydrazine (1.0 eq) to the solution.
Add a catalytic amount of glacial acetic acid (e.g., 2-3 drops).
Reflux the reaction mixture for 2-4 hours, monitoring the progress by Thin-Layer Chromatography (TLC).
Upon completion, cool the reaction mixture to room temperature.
Remove the solvent under reduced pressure.
The crude product can be purified by recrystallization or column chromatography.
Causality Behind Experimental Choices:
Ethanol as Solvent: Provides good solubility for the reactants and has a suitable boiling point for the reaction.
Acetic Acid Catalyst: The acidic conditions protonate a carbonyl group, activating it for nucleophilic attack by the hydrazine and facilitating the cyclization and subsequent dehydration steps.
A simplified workflow for the Knorr pyrazole synthesis.
Palladium-Catalyzed Cross-Coupling: Forging C-C Bonds with Precision
Modern agrochemical synthesis heavily relies on palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling, to construct complex biaryl and heteroaryl-aryl structures.[10][11] These reactions offer high efficiency and functional group tolerance, making them invaluable for late-stage functionalization.[10]
To an oven-dried Schlenk flask, add the heteroaryl halide, the arylboronic acid, the palladium catalyst, and the base.
Seal the flask with a septum, and evacuate and backfill with an inert gas three times.
Add the anhydrous solvent via syringe.
Stir the reaction mixture at an elevated temperature (typically 80-110 °C).
Monitor the reaction progress by TLC or LC-MS.
Once complete, cool the mixture to room temperature.
Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.
Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.
Purify the crude product by column chromatography.
Causality Behind Experimental Choices:
Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen, which can lead to catalyst deactivation.
Base: The base is crucial for the transmetalation step of the catalytic cycle, where the organic group is transferred from boron to palladium.[13]
Ligand (e.g., PPh₃): The phosphine ligand stabilizes the palladium catalyst and influences its reactivity and selectivity.
A streamlined workflow for the Suzuki coupling experiment.
Trifluoromethylation: Enhancing Potency and Stability
The introduction of a trifluoromethyl (-CF₃) group is a widely employed strategy in agrochemical design.[14] This is because the -CF₃ group can significantly enhance a molecule's:
Metabolic Stability: The strong C-F bond resists metabolic degradation, increasing the compound's persistence.[15]
Lipophilicity: This can improve the molecule's ability to penetrate biological membranes.[16]
Binding Affinity: The electron-withdrawing nature of the -CF₃ group can alter the electronic properties of the molecule, leading to stronger binding with the target site.[15]
Trifluoromethylated building blocks, such as trifluoromethylpyridines, are key intermediates in the synthesis of numerous pesticides.[7][14] These are often prepared via cyclocondensation reactions using fluorine-containing building blocks like ethyl 4,4,4-trifluoro-3-oxobutanoate.[14]
Part 3: The Logic of Agrochemical Discovery: A Validating System
The development of a new agrochemical is a systematic process that integrates synthesis, biological screening, and structure-activity relationship (SAR) studies.
Logical workflow for the discovery of new agrochemicals.
This iterative process is a self-validating system. The biological activity data from screening feeds back into the design of new derivatives, allowing chemists to systematically explore the chemical space around a privileged scaffold. For instance, after synthesizing an initial library of pyrazole carboxamides, researchers might find that compounds with an electron-withdrawing group at a specific position exhibit higher fungicidal activity.[17] This insight then directs the synthesis of a new generation of compounds with various electron-withdrawing groups to further probe this relationship and optimize potency.
Conclusion: The Future of Agrochemical Synthesis
The strategic use of well-designed building blocks will continue to be a cornerstone of agrochemical research and development. As the industry moves towards more sustainable practices, there is a growing emphasis on "green chemistry" principles, such as the use of biocatalysts and environmentally benign solvents.[18][19][20][21][22] The development of novel, highly functionalized building blocks that can be incorporated into complex molecules with greater efficiency and fewer synthetic steps will be critical in creating the next generation of safe and effective crop protection agents.
References
Jeschke, P. (2013, October 15). Heterocyclic chemistry in crop protection. Pest Management Science, 69(10), 1051-1053. [Link]
SciELO. (n.d.). Synthesis and Evaluation of the Fungal Activity of New Pyrazole-Carboxamides against Colletotrichum gloeosporioides. SciELO. [Link]
SciSpace. (n.d.). A Review on Synthetic Hetrocyclic Compounds in Agricultural and other Applications. SciSpace. [Link]
ACS Publications. (2021, November 30). Developments in the Catalytic Asymmetric Synthesis of Agrochemicals and Their Synthetic Importance. Journal of Agricultural and Food Chemistry. [Link]
ResearchGate. (2025, July 6). (PDF) Recent advancements in heterocyclic compounds as agrochemicals – A review. ResearchGate. [Link]
ResearchGate. (n.d.). (PDF) Biocatalysis Applied to the Synthesis of Agrochemicals. ResearchGate. [Link]
ACS Publications. (2024, February 9). Synthesis and Biological Activities of Novel Pyrazole Carboxamides Containing an Aryloxypyridyl Ethylamine Module. Journal of Agricultural and Food Chemistry. [Link]
Research Outreach. (2023, November 8). Trifluoromethylpyridine: Its chemistry and applications. Research Outreach. [Link]
ScienceScholar. (2022, April 18). Synthesis of heterocyclic compounds and their utilities in the field biological science. ScienceScholar. [Link]
J-Stage. (n.d.). Synthesis and Herbicidal Activity of New Pyrazole-4-carboxamide Derivatives. J-Stage. [Link]
PMC. (n.d.). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. PMC. [Link]
PMC. (n.d.). Synthesis and Antifungal Activity of the Derivatives of Novel Pyrazole Carboxamide and Isoxazolol Pyrazole Carboxylate. PMC. [Link]
ResearchGate. (n.d.). Developments in the Catalytic Asymmetric Synthesis of Agrochemicals and Their Synthetic Importance. ResearchGate. [Link]
Chemistry World. (2024, September 16). PFAS-free synthesis of fluorinated drugs and pesticides. Chemistry World. [Link]
Oriental Journal of Chemistry. (2025, August 29). Green Chemistry Approaches in Agrochemical Development: Towards Eco-Friendly Pesticides. Oriental Journal of Chemistry. [Link]
ResearchGate. (2025, November 7). Green Chemistry Approaches in Agrochemical Development: Towards Eco-Friendly Pesticides. ResearchGate. [Link]
Nanotechnology Perceptions. (n.d.). Development of Novel Catalysts for Sustainable Organic Synthesis. Nanotechnology Perceptions. [Link]
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MDPI. (2004, May 31). Synthesis of Chiral Building Blocks for Use in Drug Discovery. MDPI. [Link]
PMC. (n.d.). Synthetic and Natural Antifungal Substances in Cereal Grain Protection: A Review of Bright and Dark Sides. PMC. [Link]
ResearchGate. (n.d.). (PDF) APPLICATIONS OF GREEN CHEMISTRY PRINCIPLES IN AGRICULTURE. ResearchGate. [Link]
RSC Publishing. (n.d.). Access to a new class of synthetic building blocks via trifluoromethoxylation of pyridines and pyrimidines. RSC Publishing. [Link]
MDPI. (2025, May 20). Catalytic Methods for Producing Fine and Bulk Chemicals and Biomaterials from Biomass. MDPI. [Link]
AGC Chemicals. (2024, April 2). Specialty Materials/Specialty Intermediates: Building Blocks of Pharma and Agrochemical Products. AGC Chemicals. [Link]
Google Patents. (n.d.). CN111825583A - Preparation method of isoxazole herbicide intermediate.
Scientiae Radices. (2024, December 2). The recent progress in the field of the applications of isoxazoles and their hydrogenated analogs: mini review. Scientiae Radices. [Link]
PMC. (n.d.). Design, Synthesis, Characterization, and Insecticidal Bioefficacy Screening of Some New Pyridine Derivatives. PMC. [Link]
Google Patents. (n.d.). US6297198B1 - Isoxazole derivatives and their use as herbicides.
Boron Molecular. (2023, September 18). Organic Building Blocks & Suppliers: Your Essential Guide. Boron Molecular. [Link]
ResearchGate. (n.d.). Some examples of drugs and insecticides containing pyridine scaffolds. ResearchGate. [Link]
Asian Journal of Research in Chemistry. (n.d.). Medicinal and Biological Significance of Isoxazole A Highly Important Scaffold for Drug Discovery. Asian Journal of Research in Chemistry. [Link]
YouTube. (2025, March 29). Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube. [Link]
ResearchGate. (n.d.). Common fluorine-containing building blocks. ResearchGate. [Link]
ResearchGate. (2025, August 6). Synthesis, Characterization and herbicidal activity of isoxazole derivatives for control of Barnyard grass in Rice. ResearchGate. [Link]
Kingchem. (n.d.). Agrochemical Building Blocks. Kingchem. [Link]
SciSpace. (2018, September 29). Applications of green chemistry principles in agriculture. SciSpace. [Link]
Rose-Hulman. (n.d.). Suzuki Cross-Coupling of Phenylboronic Acid and 5-Iodovanillin. Rose-Hulman. [Link]
PubMed. (2025, October 15). Design, Synthesis, and Insecticidal Activities of Imidazo[4,5-b]Pyridine Compounds Containing Amino Fragment. PubMed. [Link]
KDPublications. (n.d.). 20. Green Chemistry Approaches to Pesticides Use and Impact. KDPublications. [Link]
ResearchGate. (2014, September 16). Pyridine Derivatives as Insecticides. Part 1: Synthesis and Toxicity of Some Pyridine Derivatives Against Cowpea Aphid, Aphis craccivora Koch (Homoptera: Aphididae). ResearchGate. [Link]
ResearchGate. (n.d.). Examples of building blocks used in phylogenic chemical transformation.... ResearchGate. [Link]
ResearchGate. (2025, August 7). Suzuki Coupling Reaction as Post-Polymerization Modification: A Promising Protocol for Construction of Cyclic-Brush Polymers and More. ResearchGate. [Link]
PMC. (n.d.). A Compendium of the Most Promising Synthesized Organic Compounds against Several Fusarium oxysporum Species: Synthesis, Antifungal Activity, and Perspectives. PMC. [Link]
Scale-up synthesis of Methyl 5-bromo-2-methylisonicotinate
An Application Note for the Scale-Up Synthesis of Methyl 5-bromo-2-methylisonicotinate Abstract Methyl 5-bromo-2-methylisonicotinate is a pivotal intermediate in the synthesis of complex heterocyclic molecules for the ph...
Author: BenchChem Technical Support Team. Date: March 2026
An Application Note for the Scale-Up Synthesis of Methyl 5-bromo-2-methylisonicotinate
Abstract
Methyl 5-bromo-2-methylisonicotinate is a pivotal intermediate in the synthesis of complex heterocyclic molecules for the pharmaceutical and agrochemical industries. Its strategic functionalization, featuring a bromine atom for cross-coupling reactions and an ester group for further modifications, makes it a valuable building block. This document provides a comprehensive guide to the scale-up synthesis of Methyl 5-bromo-2-methylisonicotinate from its corresponding carboxylic acid via a robust Fischer-Speier esterification. The protocol emphasizes safety, scalability, and process optimization to ensure high yield and purity, meeting the rigorous demands of industrial production.
Introduction: The Strategic Importance of a Versatile Intermediate
The pyridine scaffold is a cornerstone of medicinal chemistry, present in numerous approved drugs.[1] Specifically, substituted isonicotinic acids and their esters serve as key precursors for a wide array of bioactive compounds. Methyl 5-bromo-2-methylisonicotinate (CAS No. 1804406-76-5) is of particular interest due to its trifunctional nature. The bromine at the 5-position provides a versatile handle for palladium-catalyzed cross-coupling reactions, such as Suzuki and Buchwald-Hartwig aminations, enabling the introduction of diverse molecular fragments.[1][2]
Transitioning a synthetic route from the laboratory bench to a pilot or manufacturing scale introduces significant challenges.[3] Issues such as heat management, reaction kinetics, mass transfer, and safety must be rigorously addressed.[4] This application note details a validated, scalable protocol for the final esterification step, starting from the commercially available 5-Bromo-2-methylisonicotinic acid (CAS No. 1060810-16-3).[5] The chosen Fischer-Speier esterification method is well-suited for large-scale production due to its use of inexpensive reagents, straightforward reaction conditions, and amenability to established industrial workup procedures.[6]
PART 1: Process Chemistry and Scale-Up Rationale
Mechanistic Insight and Method Selection
The Fischer-Speier esterification is a classic acid-catalyzed condensation reaction between a carboxylic acid and an alcohol.[6] The mechanism involves several equilibrium steps:
Protonation of the Carbonyl: The acid catalyst (e.g., H₂SO₄) protonates the carbonyl oxygen of the isonicotinic acid, significantly increasing the electrophilicity of the carbonyl carbon.
Nucleophilic Attack: The lone pair of electrons on the oxygen atom of methanol attacks the activated carbonyl carbon, forming a tetrahedral intermediate.
Proton Transfer & Water Elimination: An intramolecular proton transfer occurs, followed by the elimination of a water molecule, which is a favorable leaving group.
Deprotonation: The final deprotonation of the resulting oxonium ion regenerates the acid catalyst and yields the final ester product.[7]
This method was selected for scale-up due to its high atom economy and the low cost of methanol and sulfuric acid. The primary challenge in driving this reversible reaction to completion on a large scale is the effective removal of the water byproduct.[6] In this protocol, using a large excess of methanol, which also serves as the solvent, effectively shifts the equilibrium towards the product side.
Critical Parameters for Safe and Efficient Scale-Up
Successfully scaling this synthesis requires careful control over several key parameters:
Thermal Management: The initial addition of concentrated sulfuric acid to methanol is highly exothermic. On a large scale, this heat must be dissipated efficiently to prevent uncontrolled boiling. The protocol mandates slow, subsurface addition of the acid into a pre-chilled methanol solution within a reactor equipped with an adequate cooling jacket.[3]
Mixing Efficiency: Homogeneous mixing is crucial for both thermal distribution and ensuring uniform reaction kinetics. Inadequate stirring in large reactors can lead to localized "hot spots" and incomplete conversion. The use of a properly sized impeller and baffles within the reactor is essential.[4]
Reagent Purity and Stoichiometry: The purity of the starting 5-Bromo-2-methylisonicotinic acid will directly impact the final product quality and the complexity of the purification process. While a large excess of methanol is used, the amount of sulfuric acid catalyst must be carefully controlled to ensure efficient conversion without promoting side reactions or complicating the neutralization step.
Process Monitoring: In-process controls (IPCs) are vital for tracking reaction completion. High-Performance Liquid Chromatography (HPLC) is the recommended method to monitor the disappearance of the starting carboxylic acid.
Hazard Analysis and Risk Mitigation
A thorough risk assessment must be conducted before commencing any scale-up operation.[3]
Concentrated Sulfuric Acid (H₂SO₄): Highly corrosive and causes severe burns. It also generates significant heat upon dilution. Mitigation involves using appropriate personal protective equipment (PPE), including acid-resistant gloves, aprons, and face shields, and performing all additions in a controlled manner within a rated chemical reactor.
Methanol (MeOH): Flammable liquid and toxic upon inhalation, ingestion, or skin contact. All transfers and the reaction itself should be conducted in a well-ventilated area or under an inert atmosphere (e.g., nitrogen) to minimize fire risk and operator exposure.
Thermal Runaway: The primary risk is during the addition of sulfuric acid. A runaway reaction can be prevented by pre-cooling the reactor, maintaining a slow addition rate, and ensuring the cooling system is fully operational and capable of handling the heat load.[3]
PART 2: Detailed Scale-Up Protocol
This protocol is designed for a target scale of ~1.2 kg of Methyl 5-bromo-2-methylisonicotinate. All operations should be performed in equipment suitable for the scale and chemical environment (e.g., glass-lined steel reactor).
Equipment and Reagents
Reagent/Equipment
Specification
Quantity
Moles (approx.)
5-Bromo-2-methylisonicotinic acid
>98% Purity
1.00 kg
4.63 mol
Methanol (MeOH)
Anhydrous, >99.8%
5.0 L (3.95 kg)
123.3 mol
Sulfuric Acid (H₂SO₄)
Concentrated, 98%
255 mL (469 g)
4.78 mol
Sodium Bicarbonate (NaHCO₃)
Saturated Aqueous Solution
~10 L
-
Ethyl Acetate (EtOAc)
ACS Grade
~8 L
-
Brine (Saturated NaCl)
Aqueous Solution
~2 L
-
Anhydrous Sodium Sulfate (Na₂SO₄)
Granular
~500 g
-
50 L Glass-Lined Reactor
Overhead Stirrer, Baffles, Cooling/Heating Jacket, Condenser, Temperature Probe
1
-
Step-by-Step Synthesis Procedure
Reactor Preparation and Charging:
Ensure the 50 L reactor is clean, dry, and inerted with a gentle flow of nitrogen.
Charge the reactor with 5-Bromo-2-methylisonicotinic acid (1.00 kg).
Add methanol (5.0 L) to the reactor with moderate stirring. Stir until a slurry is formed.
Catalyst Addition and Exotherm Control:
Cool the reactor jacket to 0-5 °C.
Once the internal temperature of the methanol slurry is below 10 °C, begin the slow, subsurface addition of concentrated sulfuric acid (255 mL) via a dropping funnel or pump over a period of 60-90 minutes.
CRITICAL: Monitor the internal temperature closely throughout the addition. Maintain the temperature below 25 °C. If the temperature rises rapidly, immediately halt the addition and allow the cooling system to stabilize the temperature before resuming.[3]
Reaction at Reflux:
After the complete addition of the acid, switch the reactor jacket from cooling to heating.
Heat the reaction mixture to reflux (approximately 65-70 °C).
Maintain a gentle reflux for 4-6 hours. Monitor the reaction progress by taking samples hourly for HPLC analysis until the starting material is <1% of the total peak area.
Cool-Down and Neutralization:
Once the reaction is complete, cool the mixture to room temperature (20-25 °C).
In a separate vessel, prepare a large volume of chilled (0-10 °C) saturated sodium bicarbonate solution (~10 L).
CAUTION: Neutralization is highly exothermic and will release significant amounts of CO₂ gas. Ensure adequate venting.
Slowly transfer the acidic reaction mixture into the stirred sodium bicarbonate solution, maintaining the temperature of the neutralization mixture below 25 °C.
After the transfer is complete, continue stirring for 30 minutes and check the pH to ensure it is neutral to slightly basic (pH 7-8).
Extraction and Wash:
Transfer the neutralized slurry to a suitable liquid-liquid extractor or perform the extraction in the reactor if appropriately designed.
Extract the aqueous phase with ethyl acetate (1 x 4 L, then 2 x 2 L).
Combine the organic layers. Wash the combined organic phase with brine (1 x 2 L) to break any emulsions and remove residual water.
Drying and Solvent Removal:
Dry the organic layer over anhydrous sodium sulfate (~500 g), stir for 30 minutes, and then filter to remove the drying agent.
Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as an oil or solid.
Purification by Crystallization:
Add a minimal amount of a suitable hot solvent (e.g., isopropanol or a hexane/ethyl acetate mixture) to dissolve the crude product.
Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.
Collect the solid product by filtration, wash the filter cake with a small amount of cold solvent, and dry under vacuum at 40-50 °C to a constant weight.
Expected Results
Yield: 1.15 - 1.25 kg (85-93%)
Purity: >99% (by HPLC)
Appearance: Off-white to pale yellow solid
PART 3: Workflow Visualization
The following diagram outlines the logical flow of the scale-up synthesis process.
Caption: Workflow for the scale-up synthesis of Methyl 5-bromo-2-methylisonicotinate.
Conclusion
This application note presents a detailed and robust protocol for the kilogram-scale synthesis of Methyl 5-bromo-2-methylisonicotinate. By focusing on the principles of process chemistry, including thermal management, mixing efficiency, and hazard mitigation, this guide provides the necessary framework for a safe, efficient, and reproducible manufacturing process. The Fischer-Speier esterification approach is both classic and highly effective, offering a cost-efficient route to this valuable chemical intermediate. Adherence to the outlined procedures and safety precautions will enable researchers and drug development professionals to confidently scale the production of this key building block for their discovery and development programs.
References
Nielsen, M. A., & Nielsen, M. K. (2004). Scale-Up and Safety Evaluation of a Sandmeyer Reaction. Organic Process Research & Development, 8(6), 1059–1064. Available at: [Link]
CN102321016A - Synthesis method of 5-bromo-2-methyl 4-hydroxypyridinecarboxylate. Google Patents.
Movsisyan, M., et al. (2016). Taming hazardous chemistry by continuous flow technology. Chemical Society Reviews, 45(18), 4892-4928. Available at: [Link]
Chem, J., et al. (2019). Reactive Chemical Hazards of Diazonium Salts. ResearchGate. Available at: [Link]
Amer, A. (2017). Any procedure for the esterification of isonicotinic acid? ResearchGate. Available at: [Link]
Division of Research Safety, University of Illinois. (2019). Scale-up Reactions. Available at: [Link]
Rauf, A., et al. (2017). Efficient Synthesis of Novel Pyridine-Based Derivatives via Suzuki Cross-Coupling Reaction of Commercially Available 5-Bromo-2-methylpyridin-3-amine: Quantum Mechanical Investigations and Biological Activities. Molecules, 22(2), 204. Available at: [Link]
Vlasov, A. S., et al. (2018). Synthesis of bromocyclopropylpyridines via the Sandmeyer reaction. Tetrahedron Letters, 59(32), 3145-3148. Available at: [Link]
Tsiuri, M., et al. (2023). Effect of Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation on the Isonicotinic Acid Ethylation Reaction. ResearchGate. Available at: [Link]
Nielsen, J. (2001). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Molecules, 6(1), 59-62. Available at: [Link]
Nielsen, M. A., & Nielsen, M. K. (2004). Scale-Up and Safety Evaluation of a Sandmeyer Reaction. ResearchGate. Available at: [Link]
CN101560183B - Method for preparing 5-bromo-2-methylpyridine. Google Patents.
LS College. (2022). Sandmeyer reaction. Available at: [Link]
Wikipedia. (n.d.). Sandmeyer reaction. Available at: [Link]
Zhang, Y., et al. (2020). Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. Molecules, 25(22), 5468. Available at: [Link]
Gholami, Z., & Abdullah, A. Z. (2023). Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications. Processes, 11(12), 3335. Available at: [Link]
The Royal Society of Chemistry. (n.d.). Supplementary Information Synthetic routes to compounds 5 and 10-19. Available at: [Link]
CN102321016B - Synthesis method of 5-bromo-2-methyl hydroxypyridinecarboxylate. Google Patents.
Wikipedia. (n.d.). Fischer–Speier esterification. Available at: [Link]
Organic Syntheses Procedure. (n.d.). 3,5-Dibromo-2-pyrone. Available at: [Link]
Technical Support Center: Troubleshooting Low Yields in Methyl 5-bromo-2-methylisonicotinate Synthesis
Introduction: Methyl 5-bromo-2-methylisonicotinate is a key building block in medicinal chemistry and drug development, valued for its role in constructing complex molecular architectures.[1] However, its synthesis can b...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Methyl 5-bromo-2-methylisonicotinate is a key building block in medicinal chemistry and drug development, valued for its role in constructing complex molecular architectures.[1] However, its synthesis can be challenging, with low yields being a frequent impediment to efficient research and production. This guide provides a comprehensive, in-depth technical resource for researchers, scientists, and drug development professionals encountering these issues. We will delve into the common synthetic routes, troubleshoot specific experimental failures, and offer optimized protocols grounded in mechanistic principles to help you maximize your yield and purity.
Section 1: Understanding the Core Synthetic Pathway
The most prevalent and reliable method for synthesizing Methyl 5-bromo-2-methylisonicotinate involves a three-stage process starting from 2-Methylisonicotinic acid. This pathway is favored for the accessibility of its starting materials and the robustness of the transformations.
Esterification: 2-Methylisonicotinic acid is first converted to its methyl ester, Methyl 2-methylisonicotinate, typically via Fischer esterification.[2]
Amination & Reduction (or starting from an amino-precursor): While various routes exist, a common precursor is a derivative of 5-amino-2-methylisonicotinic acid.
Sandmeyer Bromination: The crucial C-Br bond is introduced by converting the 5-amino group into a diazonium salt, which is subsequently displaced by a bromide ion using a copper(I) bromide catalyst.[3][4] This final step is often the primary source of yield loss.
Below is a diagram illustrating this common synthetic workflow.
Caption: General Synthetic Workflow.
Section 2: Troubleshooting Guide for Low Yields
This section addresses the most common issues encountered during the synthesis, focusing primarily on the critical Sandmeyer reaction stage.
Question 1: My overall yield is dramatically low after the final Sandmeyer reaction. What are the most likely causes?
Low yield in this step is a multifaceted problem, often stemming from the inherent instability of the diazonium salt intermediate and the generation of side products.[5][6] The troubleshooting decision tree below can help diagnose the issue.
Technical Support Center: Bromination of Methyl Isonicotinates
Welcome to the technical support guide for the bromination of methyl isonicotinates. This resource is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this cha...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for the bromination of methyl isonicotinates. This resource is designed for researchers, chemists, and drug development professionals who are navigating the complexities of this challenging but crucial transformation. The electron-deficient nature of the pyridine ring, further deactivated by the methyl ester group, makes this reaction susceptible to a variety of side reactions. This guide provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot common issues and optimize your reaction outcomes.
Frequently Asked Questions (FAQs)
Q1: Why is the electrophilic bromination of methyl isonicotinate so challenging?
The difficulty in brominating methyl isonicotinate stems from the inherent electronic properties of the pyridine ring. Unlike benzene, the pyridine ring is electron-deficient due to the electronegative nitrogen atom, which inductively withdraws electron density from the ring carbons.[1][2] This deactivation makes the aromatic system significantly less nucleophilic and therefore less reactive towards electrophiles like bromine.
The situation is exacerbated by the substituent, a methyl ester (-CO₂Me), at the 4-position. This group is also strongly electron-withdrawing, further deactivating the ring and making electrophilic aromatic substitution exceptionally difficult under standard conditions. Consequently, forcing conditions (high temperatures, strong Lewis acids) are often required, which can unfortunately promote a host of unwanted side reactions.
Q2: What are the most common side products I should be looking for?
When attempting the bromination of methyl isonicotinate, several side products can arise depending on the reaction conditions. Being able to identify them is the first step toward mitigation.
Over-bromination (Di-bromination): The formation of 2,6-dibromo or 3,5-dibromo species can occur if the reaction conditions are too harsh or if an excess of the brominating agent is used.[3][4]
Pyridine N-Oxide Formation: The lone pair of electrons on the pyridine nitrogen is susceptible to oxidation, especially when using strong oxidizing agents or in the presence of peroxide impurities.[1][2] This forms methyl isonicotinate N-oxide. While often a side reaction, this pathway can be exploited for synthetic advantage (see Q7).
Ester Hydrolysis: The presence of water, especially under acidic (HBr) or basic workup conditions at elevated temperatures, can lead to the hydrolysis of the methyl ester to the corresponding isonicotinic acid.
Decarboxylation: If ester hydrolysis occurs, the resulting carboxylic acid may undergo decarboxylation under harsh thermal conditions, leading to brominated pyridines without the desired ester functionality.[5][6]
Benzylic Bromination (for related substrates): While methyl isonicotinate itself lacks a methyl group on the ring, if you are working with a related substrate like methyl 2-methylisonicotinate, radical bromination of the methyl group can compete with aromatic bromination, especially when using N-Bromosuccinimide (NBS) with a radical initiator.[7][8]
Table 1: Common Brominating Reagents and Associated Side Reactions
Reagent
Typical Conditions
Potential Side Products / Issues
Recommendations
Br₂ / Lewis Acid (e.g., FeBr₃)
Inert solvent (e.g., CCl₄, CH₂Cl₂)
Over-bromination, HBr generation leading to ester hydrolysis.
Use with caution. Requires careful control of stoichiometry and anhydrous conditions.
N-Bromosuccinimide (NBS)
Acetonitrile, DMF, or CCl₄; often requires an acid catalyst or initiator.
Decarboxylative bromination if hydrolysis occurs, potential for radical pathways.[5][9]
A milder alternative to Br₂. Ensure purity of NBS and use of appropriate solvent and catalyst to control selectivity.
Bromide/Bromate Salts
Aqueous acidic medium
High potential for ester hydrolysis due to aqueous conditions.
Generally not suitable for substrates with sensitive ester groups unless hydrolysis is the intended next step.[10]
(COBr)₂ / Et₃N
CH₂Br₂ at 0 °C
Primarily used for N-oxide derivatives.
An effective method for the activated N-oxide intermediate.[11]
Q3: My reaction is very sluggish, with most of the starting material recovered. What can I do to drive the reaction to completion?
A sluggish reaction is the most common issue, directly related to the deactivated nature of the substrate as discussed in Q1.
Troubleshooting Steps:
Increase Temperature: Cautiously increase the reaction temperature. Monitor carefully by TLC or LCMS, as higher temperatures can also accelerate the formation of side products.
Add a Catalyst: If not already present, the addition of a Lewis acid like FeBr₃ can help polarize the Br-Br bond, creating a more potent electrophile. Be aware this also increases the risk of side reactions.
Change Solvent: Moving to a more polar solvent can sometimes stabilize the charged intermediate (sigma complex) of the electrophilic substitution, lowering the activation energy.
Employ an Activation Strategy: The most robust solution for a non-reactive substrate is to temporarily activate the pyridine ring. The most common and effective method is to first form the pyridine N-oxide (see Q7 for a detailed protocol). The N-oxide is significantly more reactive towards electrophilic substitution.[1][2][11]
Diagram: Troubleshooting Workflow for Poor Reaction Outcome
Caption: Troubleshooting decision tree for bromination reactions.
Q4: I'm getting a significant amount of di-brominated product. How can I improve the selectivity for mono-bromination?
The formation of di-brominated products indicates that the mono-brominated product is reactive enough under the reaction conditions to undergo a second bromination.
Strategies to Enhance Mono-selectivity:
Control Stoichiometry: This is the most critical factor. Use no more than 1.0-1.1 equivalents of your brominating agent (e.g., NBS). Adding the brominating agent slowly (portion-wise or via syringe pump) can help maintain a low concentration, favoring mono-substitution.
Lower the Temperature: Perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Start at 0 °C or even -20 °C and allow the reaction to slowly warm to room temperature.
Monitor the Reaction Closely: Use TLC or rapid LCMS analysis to track the consumption of starting material. Stop the reaction as soon as the starting material is consumed, before significant amounts of the di-brominated product can form.
Choose a Milder Reagent: If you are using elemental bromine, switching to NBS may provide better control and selectivity.
Q5: My ester group is hydrolyzing during the reaction or workup. How can I prevent this?
Ester hydrolysis is a common side reaction, particularly when HBr is generated in situ and trace water is present.
Preventative Measures:
Ensure Anhydrous Conditions: Dry your solvent and glassware thoroughly before use. Use a freshly opened or purified bottle of the brominating agent. Running the reaction under an inert atmosphere (Nitrogen or Argon) can prevent atmospheric moisture from entering the system.
Buffer the Reaction: If HBr is being generated, you can sometimes add a non-nucleophilic base (like sodium carbonate or a hindered amine) to scavenge the acid as it forms. This is only feasible if the base does not interfere with the bromination chemistry.
Modify the Workup: During the workup, avoid prolonged contact with strong aqueous acids or bases. Neutralize the reaction mixture at a low temperature (0 °C) and quickly extract the product into an organic solvent. Wash the organic layer with a saturated sodium bicarbonate solution to remove any residual acid, followed by a brine wash.
Q6: I suspect I'm forming the pyridine N-oxide. How can I confirm this and what should I do?
Formation of the N-oxide is a common diversion of material.
Confirmation: Pyridine N-oxides have distinct spectroscopic signatures.
NMR: You will observe downfield shifts of the aromatic protons compared to the starting pyridine.
Mass Spec: The product will have a mass corresponding to [M+16] relative to the starting material.
TLC: The N-oxide is significantly more polar than the starting material and will have a much lower Rf value.
Prevention vs. Exploitation:
To Prevent: Avoid overly oxidative conditions. Ensure your brominating agent is free of peroxy impurities.
To Exploit: The formation of the N-oxide can be a highly effective strategy. The N-oxide is much more reactive and can be brominated under milder conditions, often with high regioselectivity. The N-oxide can then be removed in a subsequent step. This two-step sequence often provides a higher overall yield than a direct, forcing bromination.[11][12][13]
Q7: Can you provide a protocol for the N-oxide activation and bromination strategy?
Certainly. This two-stage approach is often the most reliable method for obtaining clean, regioselective bromination of deactivated pyridines.
Diagram: N-Oxide Activation Pathway
Caption: Synthetic workflow for bromination via N-oxide activation.
Experimental Protocol: Two-Step Bromination via N-Oxide Intermediate
Step 1: Synthesis of Methyl Isonicotinate N-Oxide [14]
Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve methyl isonicotinate (1.0 equiv.) in a suitable solvent like acetic acid or chloroform.
Oxidation: Add a peracid, such as meta-chloroperoxybenzoic acid (m-CPBA) (1.1-1.2 equiv.), portion-wise at 0 °C.
Reaction: Allow the mixture to warm to room temperature and then heat to 50-70 °C. Monitor the reaction by TLC until the starting material is consumed.
Workup: Cool the reaction mixture. If using chloroform, wash sequentially with aqueous sodium sulfite (to quench excess peracid), sodium bicarbonate solution, and brine. If using acetic acid, carefully neutralize with a base like sodium carbonate. Extract the product with an organic solvent (e.g., dichloromethane). Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude N-oxide, which can often be used directly in the next step.
Setup: Dissolve the crude methyl isonicotinate N-oxide (1.0 equiv.) in a solvent like acetonitrile or a chlorinated solvent.
Bromination: Add a brominating agent. For C2-bromination, reagents like p-toluenesulfonic anhydride with tetrabutylammonium bromide can be effective.[12] Alternatively, phosphorus oxybromide (POBr₃) can be used. Add the reagent at 0 °C and then heat as necessary, monitoring by TLC.
Deoxygenation: Once the brominated N-oxide is formed, the deoxygenation can sometimes be performed in the same pot or after workup. Add a reducing agent like phosphorus trichloride (PCl₃) or triphenylphosphine (PPh₃) at 0 °C and allow it to stir at room temperature or with gentle heating.
Final Workup and Purification: Carefully quench the reaction mixture with water or ice. Neutralize with a base and extract the product with an appropriate organic solvent (e.g., ethyl acetate). The crude product should be purified by column chromatography on silica gel to isolate the desired brominated methyl isonicotinate isomer.
References
Title: Pyridine-catalyzed Halogenation of Aromatic Compounds. I.
Title: Pyridines
Source: University of Babylon
URL
Title: Pyridine - Wikipedia
Source: Wikipedia
URL
Title: Direct and Chemoselective Bromination of Pyridines
Source: Synfacts
URL
Title: Bromination of Pyrrole and Pyridine #bromination - YouTube
Source: YouTube
URL
Title: Regioselective bromination of pyridine N-oxide derivatives under...
Title: JPH0853371A - Bromination of methyl group bound to aromatic ring
Source: Google Patents
URL
Title: Reaction of bromine / toluene and methyl benzoate and the nitration mixture
Source: WordPress.com
URL: [Link]
Title: Green process development for the preparation of 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide–bromate salts in an aqueous acidic medium
Source: RSC Publishing
URL: [Link]
Improving Suzuki coupling yield with Methyl 5-bromo-2-methylisonicotinate
This guide serves as a specialized Technical Support Center for researchers working with Methyl 5-bromo-2-methylisonicotinate . This substrate presents a classic "Goldilocks" synthetic challenge: it is electronically act...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a specialized Technical Support Center for researchers working with Methyl 5-bromo-2-methylisonicotinate .
This substrate presents a classic "Goldilocks" synthetic challenge: it is electronically activated for coupling but chemically fragile due to the ester. The following protocols and troubleshooting trees are designed to navigate this instability.
Subject: Methyl 5-bromo-2-methylisonicotinate (CAS: N/A for specific isomer, generic class: Halopyridine Esters)
Ticket Priority: High (Yield Critical)[1]
The Substrate Paradox
Before optimizing, you must understand why this reaction fails. Your molecule contains two conflicting functionalities:
The Electrophile (C5-Br): The electron-deficient pyridine ring makes the C-Br bond highly reactive toward Oxidative Addition (Good).
The Trap (C4-Ester): The same electron deficiency makes the methyl ester at C4 exceptionally prone to saponification (hydrolysis) by the base required for the Suzuki cycle (Bad).
The Failure Mode: If your LCMS shows a mass of
(acid formation) or your aqueous layer retains the product during workup, you are hydrolyzing the ester faster than you are coupling the aryl group.
Diagnostic Workflow (Troubleshooting)
Use this logic tree to identify your specific failure point before changing the catalyst.
Figure 1: Diagnostic logic flow for identifying reaction failure modes.
The "Golden" Protocols
Do not use generic "Tetrakis" (
) conditions blindly. The high temperature and aqueous carbonate bases often destroy this specific ester.
Protocol A: The Robust Method (Recommended)
This method uses a bulky, electron-rich ligand (XPhos) to prevent the pyridine nitrogen from poisoning the catalyst, and a mild base to spare the ester.[1]
"Anhydrous" base source. Fluoride activates the boronate without .
Solvent
Dioxane (Dry)
High boiling point, good solubility.
Additive
Water (5 equiv only )
Trace water is mechanistically required for the boronic acid cycle but limited to prevent hydrolysis.
Mechanistic Insight: Why This Works
To troubleshoot effectively, you must visualize the competition between the productive cycle and the side reactions.
Figure 2: The catalytic cycle highlighting the risk of Nitrogen coordination (Catalyst Death) and how bulky ligands mitigate it.
Frequently Asked Questions (FAQs)
Q: Can I use ethanol or methanol as a co-solvent?A:No. With a methyl ester substrate, using Ethanol will lead to transesterification (ethyl ester formation).[1] Using Methanol is safer regarding transesterification, but alcohols are nucleophilic and can accelerate general ester degradation.[1] Stick to aprotic solvents like Toluene, Dioxane, or THF.[1]
Q: My reaction turns black immediately. Is the catalyst dead?A: "Pd Black" precipitation indicates the catalyst has fallen out of the ligand cycle. This is common with electron-deficient pyridines because the pyridine nitrogen displaces the phosphine ligand.
Fix: Switch to Buchwald Precatalysts (XPhos Pd G3 or SPhos Pd G3). These ligands are extremely bulky and bind tightly to Pd, preventing the pyridine nitrogen from interfering.
Q: I see the product on LCMS, but I lose it during aqueous workup.A: Your product is likely a pyridine derivative, which can be partially soluble in acidic water.[1]
Fix: Ensure your extraction pH is neutral or slightly basic (pH 8-9).[1] Do not use strong acid washes (1M HCl) to remove the pyridine starting material, as you will protonate your product and lose it to the aqueous layer.
Q: The boronic acid partner is also a pyridine.[2][3] It keeps disappearing.A: Pyridine boronic acids are prone to protodeboronation (the Boron falls off and is replaced by H).
Fix: Use MIDA boronates or Potassium Trifluoroborates instead of free boronic acids. These release the active species slowly, preventing decomposition.[1]
References
Mechanisms of Suzuki Coupling: Miyaura, N.; Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[1] Chemical Reviews, 1995 , 95, 2457–2483.[1] Link[1]
Buchwald Precatalysts (G3): Bruno, N. C.; et al. "Design and Preparation of New Palladium Precatalysts for C–C and C–N Cross-Coupling Reactions." Chemical Science, 2013 , 4, 916–920.[1] Link
Protodeboronation of Pyridines: Cox, P. A.; et al. "Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids."[1] Journal of the American Chemical Society, 2010 , 132, 13100–13112.[1] Link[1]
Anhydrous Fluoride Activation: Wright, S. W.; et al. "Fluoride-Mediated Boronic Acid Coupling Reactions."[1] Journal of Organic Chemistry, 1994 , 59, 6095–6097.[1] Link[1]
Technical Support Center: Troubleshooting & Purification Guide for Methyl 5-bromo-2-methylisonicotinate
Welcome to the Technical Support Center. This guide is designed for researchers and process chemists tasked with the synthesis and purification of Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5).
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers and process chemists tasked with the synthesis and purification of Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5).
Because the pyridine ring is highly electron-deficient, electrophilic bromination often requires harsh conditions that lead to regioisomeric mixtures[1]. Subsequent esterification steps can also be incomplete, leaving acidic impurities[2]. Understanding the chemical causality behind these impurities is essential for designing an effective, self-validating purification system.
Impurity Profiling
Before troubleshooting, it is critical to understand the quantitative and physical differences between your target molecule and its common byproducts.
Impurity
Molecular Weight
Key Property
Experimental Impact
Recommended Removal Strategy
5-bromo-2-methylisonicotinic acid
216.03 g/mol
pKa ~ 4.5
Broad NMR peak (11-13 ppm)
Liquid-Liquid Extraction (NaHCO₃)
Methyl 3-bromo-2-methylisonicotinate
230.06 g/mol
Altered steric shielding
Co-elutes closely on TLC
Silica Gel Chromatography
Methyl 2-methylisonicotinate
151.16 g/mol
High volatility
Lowers overall assay purity
Fractional Distillation / Chromatography
Inorganic Salts / Catalysts
N/A
High water solubility
Causes baseline noise in NMR
Aqueous Wash / Metal Scavengers
Troubleshooting FAQs
Q1: My crude NMR shows a broad singlet around 11-13 ppm. How do I remove this impurity?A: This indicates the presence of unreacted 5-bromo-2-methylisonicotinic acid[3]. To remove it, perform an acid-base extraction using saturated aqueous sodium bicarbonate (NaHCO₃).
The Causality: NaHCO₃ (pKa ~10.3) is sufficiently basic to deprotonate the carboxylic acid (pKa ~4.5), partitioning it into the aqueous layer as a water-soluble sodium salt. It is intentionally chosen over stronger bases like NaOH, which would cause undesired saponification (hydrolysis) of your target methyl ester back into the starting acid[2].
Q2: I am seeing a closely eluting spot on my TLC just above my product. What is it, and how do I clear it?A: This is likely the 3-bromo regioisomer. During the bromination of the pyridine ring, the 5-position is favored, but the 3-position can also react[1].
The Causality: The bromine atom at the 3-position is adjacent to both the methyl group at the 2-position and the ester at the 4-position, creating significant steric strain. This sterically shields the ester's carbonyl dipole, preventing it from interacting strongly with the polar silica stationary phase. Consequently, the 3-bromo isomer typically has a higher
value. Use a shallow gradient of Ethyl Acetate in Hexanes to resolve them.
Q3: How do I ensure trace transition metals or inorganic salts are completely removed?A: Standard aqueous workup removes most salts. However, if transition metals (like Pd or Cu from previous cross-coupling or halogenation steps) are present, add a metal scavenger (e.g., QuadraSil AP or EDTA) during the organic phase wash, as recommended in standard laboratory purification manuals[4].
This protocol is a self-validating system designed to isolate the ester from unreacted acid.
Dissolution: Dissolve the crude Methyl 5-bromo-2-methylisonicotinate in Ethyl Acetate (EtOAc) (approx. 10 mL/g of crude).
Neutralization Wash: Wash the organic layer with an equal volume of saturated aqueous NaHCO₃.
Self-Validation Step: Observe the biphasic mixture for CO₂ gas evolution. The bubbling visually confirms the neutralization of the free acid. Continue washing with fresh NaHCO₃ portions until no more gas evolves.
Brine Wash: Wash with saturated NaCl (brine) to remove residual water and break any micro-emulsions.
Drying & Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
Protocol B: Silica Gel Flash Chromatography (Regioisomer Separation)
This protocol separates the target from its regioisomers based on dipole shielding.
Column Preparation: Pack a column with 230-400 mesh silica gel using Hexanes. (Use a 30:1 silica-to-crude mass ratio for optimal resolution).
Loading: Dry-load the crude mixture onto a small amount of silica, or load it directly using a minimal amount of Dichloromethane (DCM).
Elution: Elute using a shallow gradient solvent system: start at 5% EtOAc in Hexanes, slowly increasing to 15% EtOAc.
Fraction Monitoring:
Self-Validation Step: Monitor fractions via TLC (UV active at 254 nm). The 3-bromo isomer will elute first. Do not pool cross-contaminated fractions.
Isolation: Pool fractions containing the pure 5-bromo target and evaporate to dryness.
Purification Workflow Visualization
Purification workflow decision tree for Methyl 5-bromo-2-methylisonicotinate.
[4] Purification of Laboratory Chemicals. Part 1 Physical Techniques, Chemical Techniques, Organic Chemicals : W. L. F. Armarego : 9780323909679 - Blackwell's. blackwells.co.uk.
[2] Esterification of the free carboxylic group from the lutidinic acid ligand as a tool to improve the cytotoxicity of Ru(ii) complexes - Inorganic Chemistry Frontiers. rsc.org.
[1] Practical Ligand-Enabled C–H Halogenation of (Hetero)Benzoic and (Hetero)Aryl Acetic Acids - PMC. nih.gov.
Technical Guide: Optimization of Reaction Time for Isonicotinate Synthesis
Executive Summary & Kinetic Landscape Welcome to the Technical Support Center for pyridine derivative synthesis. This guide addresses the kinetic bottlenecks inherent in the esterification of isonicotinic acid (pyridine-...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Kinetic Landscape
Welcome to the Technical Support Center for pyridine derivative synthesis. This guide addresses the kinetic bottlenecks inherent in the esterification of isonicotinic acid (pyridine-4-carboxylic acid).
Unlike simple aliphatic esterifications, isonicotinate synthesis is complicated by the zwitterionic nature of the starting material (pyridine nitrogen protonation) and the thermal instability of the ring at high residence times (decarboxylation risk). Optimization of reaction time is not merely about "speed"; it is about balancing the rate of conversion against the rate of degradation .
The Kinetic Decision Matrix
Use this logic flow to determine the optimal methodology for your specific throughput requirements.
Figure 1: Decision matrix for selecting synthesis methodology based on scale and time constraints.
Troubleshooting & FAQs
Direct solutions to common kinetic and yield issues reported by the user base.
Q1: My reaction stalls at ~65% conversion even after extending reflux time to 12 hours. Why?
Diagnosis: You have hit the thermodynamic equilibrium limit .
Technical Explanation: Fischer esterification is reversible (
). Extending time beyond equilibrium achievement () only increases byproduct formation (tarring) without improving yield.
Corrective Action:
Water Removal: Do not just extend time. You must remove the byproduct (water) to shift the equilibrium (Le Chatelier’s principle). Use a Dean-Stark trap (if using benzene/toluene) or add Molecular Sieves (3Å) directly to the pot.
Reagent Stoichiometry: Increase the alcohol concentration (use it as the solvent) to drive the forward reaction rate
.
Q2: The reaction mixture turns dark brown/black after 4 hours. Is this normal?
Diagnosis: No. This indicates oxidative decomposition or decarboxylation .
Technical Explanation: Pyridine rings are susceptible to N-oxide formation and ring degradation under prolonged oxidative stress. Furthermore, isonicotinic acid can undergo decarboxylation at high temperatures, a process that is time-dependent.
Corrective Action:
Inert Atmosphere: rigorously purge the headspace with Nitrogen or Argon.
Reduce Time via Temperature: Switch to Microwave Synthesis (see Protocol A). High temperature for a short duration (minutes) is less damaging than moderate temperature for a long duration (hours).
Q3: Why is the heterogeneous catalyst (Solid Acid) reaction time 3x longer than H₂SO₄?
Diagnosis: Mass transfer limitation.
Technical Explanation: In solid-liquid heterogeneous catalysis, the reaction rate is often limited by the diffusion of the bulky isonicotinic acid zwitterion into the catalyst pores, rather than the intrinsic reaction rate.
Corrective Action:
Particle Size: Use a smaller mesh size catalyst to increase surface area.
Agitation: Ensure vigorous stirring (>600 RPM) to minimize the Nernst diffusion layer.
Ultrasonic Assist: Apply ultrasound (sonication) to break up aggregates and accelerate mass transfer [1].
Best for: Rapid screening, small scale, kinetic data collection.
Mechanism: Dielectric heating provides rapid, uniform energy directly to the polar reagents (alcohol/acid), bypassing the thermal lag of conductive heating. This allows the reaction to reach completion before significant thermal degradation occurs.
Parameter
Value
Notes
Stoichiometry
1:10 (Acid:Alcohol)
Alcohol acts as solvent and dielectric medium.
Catalyst
H₂SO₄ (10 mol%) or H-Zeolite
Sulfuric acid couples well with MW; Zeolites allow easy workup [1].
Temperature
80°C - 100°C
Superheating effect achievable in sealed vessel.
Time
10 - 20 Minutes
Compare to 8 hours in batch.
Pressure
Variable (Autogenic)
Ensure vessel is rated for alcohol vapor pressure.
Step-by-Step:
Dissolve isonicotinic acid (1.0 eq) in excess Ethanol (10-15 eq).
Add concentrated H₂SO₄ (0.1 eq) dropwise.
Seal in a microwave-transparent vessel (e.g., Borosilicate or Quartz).
Irradiate at 80°C (constant temperature mode) for 15 minutes .
Critical: Cool rapidly to room temperature (compressed air cooling) to "freeze" the equilibrium.
Neutralize with saturated NaHCO₃ and extract.
Protocol B: Continuous Flow with Solid Acid (Process Intensification)
Best for: Scale-up, safety, and precise residence time control.
Mechanism: Uses a packed bed reactor (PBR) containing a solid acid catalyst (e.g., Amberlyst-15 or Sulfated Zirconia). The "reaction time" is replaced by Residence Time (
) , allowing precise control over the contact time between substrate and catalyst.
Figure 2: Continuous flow setup for esterification. Note the Back Pressure Regulator (BPR) which allows heating solvents above their boiling points.
Protocol:
Feed Preparation: Slurry or dilute solution of isonicotinic acid in alcohol. Note: Solubility can be an issue; pre-sonication helps.
Catalyst Bed: Pack a stainless steel column with Amberlyst-15 (dry).
System Pressure: Set Back Pressure Regulator (BPR) to 100 psi (allows heating EtOH to 90°C without boiling).
Flow Rate: Calculate flow rate (
) for a residence time () of 4-8 minutes .
Execution: Pump reagents through the heated column. The product leaves the heated zone immediately, preventing degradation [2].
Comparative Data: Time vs. Yield[1]
The following table summarizes the efficiency of different methods for Ethyl Isonicotinate synthesis.
Method
Reaction Time
Typical Yield
Atom Economy
Primary Bottleneck
Classical Batch (Reflux)
8 - 12 Hours
65 - 75%
Low
Equilibrium limited; water accumulation.
Batch + Dean-Stark
6 - 8 Hours
85 - 92%
Medium
Slow kinetics; energy intensive.
Microwave (MW)
10 - 20 Mins
88 - 95%
High
Scale-up difficulty (penetration depth).
Continuous Flow
4 - 8 Mins ()
>90%
High
Solubility of isonicotinic acid in feed.
References
Ramishvili, T., Tsitsishvili, V., & Bukia, T. (2023).[1] Effect of Natural Zeolite Catalysts, Ultrasound and Microwave Irradiation on the Isonicotinic Acid Ethylation Reaction. Bulletin of the Georgian National Academy of Sciences.
Ouchi, T., Battilocchio, C., Hawkins, J. M., & Ley, S. V. (2014). Process Intensification for the Continuous Flow Hydrogenation of Ethyl Nicotinate. Organic Process Research & Development. (Cited for flow reactor setup principles regarding pyridine esters).
BenchChem Technical Support.[2] Esterification of 2,5-Pyridinedicarboxylic Acid - Troubleshooting Guide. (General principles for pyridine carboxylic acid esterification).
Master Organic Chemistry. Fischer Esterification Mechanism and Kinetics.
Author: BenchChem Technical Support Team. Date: March 2026
Topic: Prevention of De-bromination in Pyridine Derivatives
Ticket ID: PYR-BR-PROTECT-001
Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division
Introduction: The "Electron-Deficient" Trap
Researchers working with bromopyridines often encounter a frustrating paradox: the bromine atom is essential for downstream coupling, yet it is chemically labile enough to vanish during intermediate steps. This phenomenon, de-bromination , typically occurs via two distinct mechanisms depending on the reaction type:
Lithium-Halogen Exchange: During lithiation attempts, the bromine exchanges with lithium faster than the desired deprotonation occurs.
Hydrodehalogenation: During Pd-catalyzed cross-coupling, the bromine is replaced by hydrogen (reductive side-reaction) rather than the coupling partner.
This guide provides the protocols to arrest these pathways.
Diagnostic Matrix: Identify Your Failure Mode
Observation
Reaction Type
Root Cause
Immediate Fix
Product is Pyridine-H (Br lost)
Lithiation / Functionalization
Thermodynamic/Kinetic Mismatch: Alkyl-lithium attacked Br (Exchange) instead of H (Deprotonation).
Switch to non-nucleophilic bases (LDA, LiTMP).
Product is Pyridine-H (Br lost)
Pd-Coupling (Suzuki/Buchwald)
-Hydride Elimination: Solvent or base acted as a hydride donor.
Remove alcohols/amines. Switch to Dioxane/Toluene and inorganic bases ().
Low Yield + Black Precipitate
Pd-Coupling
Catalyst Death: Pd(0) aggregated before Oxidative Addition.
Use pre-formed catalysts (e.g., Pd(dppf)Cl) or bulky ligands (XPhos).
Alkylated Pyridine (Br lost)
Lithiation (w/ n-BuLi)
Nucleophilic Attack: n-BuLi attacked the pyridine ring (SAr) displacing Br.
Lower temp to -78°C; Switch to bulky bases (LiTMP).
Module 1: Preventing De-bromination During Lithiation
The Core Mechanism
When you treat a bromopyridine with an alkyllithium (e.g., n-BuLi), two pathways compete:
Lithium-Halogen Exchange (Fast, Kinetic): The C-Br bond breaks; Li replaces Br. This is often faster than proton transfer.[1][2]
Deprotonation (Thermodynamic): Removal of an acidic proton to form a lithio-bromopyridine species.
The Rule: To keep the bromine, you must shut down Pathway 1.
Protocol A: The "Non-Nucleophilic" Switch
Do not use n-BuLi or t-BuLi directly if you want to retain the bromine. Use bulky amide bases that are highly basic but poor nucleophiles.
Reagent: LDA (Lithium diisopropylamide) or LiTMP (Lithium 2,2,6,6-tetramethylpiperidide).
Temperature: Strict -78°C control is required. Pyridyl-lithium species are notoriously unstable and can undergo "scrambling" (migration of the Li) above -60°C.
Protocol B: The "In-Situ" Trap (Barbier Conditions)
If the lithiated bromopyridine is too unstable even at -78°C, present the electrophile before adding the base.
Mix Bromopyridine + Electrophile (e.g., aldehyde/silane) in THF at -78°C.
Slowly add LDA.
Why this works: As soon as the lithiated species forms, it is immediately quenched by the electrophile, preventing time-dependent side reactions like Br-elimination or scrambling.
Visualization: The Lithiation Fork
Figure 1: Strategic selection of base determines whether Bromine is sacrificed (Red path) or retained (Green path).
Module 2: Preventing Hydrodehalogenation in Cross-Coupling
The Core Mechanism
In Suzuki or Buchwald-Hartwig couplings, "de-bromination" manifests as Hydrodehalogenation .
Symptom: You isolate Ar-H instead of Ar-Ar.
Cause: The Palladium(II) intermediate undergoes
-hydride elimination instead of transmetallation.
Source of Hydride: Secondary alcohols (isopropanol), amine bases (Et
N), or even trace water.
Protocol C: The "Aprotic" System
Eliminate all hydride donors.
Solvent: Switch from Isopropanol/Ethanol to 1,4-Dioxane , Toluene , or DMF .
Note: If water is needed for boronic acid activation, use the minimum amount necessary (e.g., 10:1 Dioxane:Water).[3]
Base: Switch from organic amines (Et
N, DIPEA) to inorganic carbonates or phosphates (CsCO , KPO ).
Why: Organic amines can undergo dehydrogenation, transferring a hydride to Pd. Inorganic bases cannot.
Protocol D: Ligand Acceleration
Use bulky, electron-rich phosphine ligands (Buchwald Ligands).
Ligands:XPhos , SPhos , or RuPhos .
Mechanism: These ligands increase the rate of Reductive Elimination (forming the product) significantly.[4] If Reductive Elimination is faster than
-hydride elimination, the de-brominated side product cannot form.
Visualization: The Hydrodehalogenation Off-Ramp
Figure 2: The "Off-Ramp" to de-bromination occurs when hydride sources (alcohols/amines) interfere before transmetallation.
Frequently Asked Questions (FAQ)
Q: I am using 2-bromopyridine and getting low yields in Suzuki coupling. Is it de-bromination?A: Likely, but 2-bromopyridines are also electronically deactivated for oxidative addition compared to 3-bromopyridines.
Fix: Use CuI (5 mol%) as a co-catalyst (The "Liebeskind-Srogl" effect) or switch to Pd(PPh
) with thallium carbonate (if safety permits) or silver oxide to activate the halide.
Q: Can I use n-BuLi if I lower the temperature to -100°C?A: It is risky. Even at cryogenic temperatures, the nucleophilicity of n-BuLi is high enough to attack the C-Br bond. Always prefer LDA or LiTMP for deprotonation. If you must use n-BuLi (e.g., for exchange), ensure you add the electrophile immediately.
Q: Does the choice of Boronic Acid affect de-bromination?A: Yes. Electron-deficient boronic acids transmetallate slowly.[5] Slower transmetallation leaves the Pd-intermediate vulnerable to side reactions (like hydrodehalogenation) for longer periods.
Fix: Use Boronic Esters (Pinacol esters) or Potassium Trifluoroborates (Molander salts) which often have better stability and reaction kinetics.
References
Knochel, P., et al. "Functionalization of heterocyclic compounds using polyfunctional magnesium and zinc reagents." Handbook of Functionalized Organometallics, Wiley-VCH, 2005. Link
Surry, D. S., & Buchwald, S. L. "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011. Link
Miyaura, N., & Suzuki, A. "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds."[6] Chemical Reviews, 1995.[6] Link
BenchChem Technical Support. "Side reactions and byproduct formation in Suzuki coupling of 2-halobenzoic acids." BenchChem Troubleshooting Guides, 2025.[3][7] Link
Billingsley, K., & Buchwald, S. L. "A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles." Journal of the American Chemical Society, 2007.[6] Link
Technical Support Center: Green Solvent Alternatives for Pyridine Esterifications
Welcome to the Technical Support Center. This guide is designed for researchers and process chemists optimizing the synthesis of Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5)[1] from 5-bromo-2-methylisonicotin...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers and process chemists optimizing the synthesis of Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5)[1] from 5-bromo-2-methylisonicotinic acid (CAS: 1060810-16-3)[2].
Historically, the activation of pyridine carboxylic acids to acyl chlorides and their subsequent methanolysis relied heavily on toxic, volatile organic compounds (VOCs) like Dichloromethane (DCM) or problematic ethers like Tetrahydrofuran (THF). This guide provides field-proven troubleshooting insights, mechanistic causality, and self-validating protocols for transitioning your workflows to high-performance, sustainable alternatives: 2-Methyltetrahydrofuran (2-MeTHF) and Cyclopentyl methyl ether (CPME) .
Troubleshooting Guides & FAQs
Q: When scaling up the synthesis of Methyl 5-bromo-2-methylisonicotinate using THF, my acyl chloride intermediate degrades, and the solution turns dark. How do alternative solvents prevent this?A: THF is highly susceptible to acid-catalyzed ring-opening in the presence of strong Lewis or Brønsted acids (such as the HCl generated during SOCl₂-mediated activation)[3]. This leads to solvent polymerization and substrate degradation. By switching to Cyclopentyl methyl ether (CPME) , you leverage a solvent with exceptional thermodynamic stability toward acidic conditions[4]. The steric bulk of the cyclopentyl group protects the ether oxygen, allowing you to maintain high reaction temperatures (up to its 106°C boiling point) without solvent breakdown, ensuring the acyl chloride intermediate remains intact[5].
Q: During the aqueous NaHCO₃ quench of the methanolysis step, I experience severe emulsions and poor phase separation. How does 2-MeTHF resolve this?A: Emulsions typically occur when using water-miscible solvents like THF, which require the addition of a secondary extraction solvent (like toluene or DCM) to force a phase break[6]. 2-Methyltetrahydrofuran (2-MeTHF) inherently solves this physical chemistry bottleneck. It has a limited water solubility of only 4.1% at 20°C[6]. This thermodynamic immiscibility drives rapid, clean phase separation directly after the aqueous quench, eliminating the need for solvent swapping and significantly reducing your process E-factor[7].
Q: We are moving away from DCM due to regulatory restrictions. Is 2-MeTHF a viable "drop-in" replacement for the entire esterification workflow?A: Yes. 2-MeTHF is widely recognized as a sustainable, bio-based drop-in replacement for both DCM and THF[3][7]. In the synthesis of pyridine derivatives, 2-MeTHF supports both the SOCl₂-mediated acid activation and the subsequent methanolysis[8][9]. Furthermore, its higher boiling point (80°C) compared to DCM (40°C) allows for faster reaction kinetics during the initial acyl chloride formation step[6][8].
Quantitative Data: Solvent Comparison
When selecting an alternative solvent for the esterification of 5-bromo-2-methylisonicotinic acid, the physicochemical properties directly dictate the downstream workup efficiency.
Property / Metric
DCM (Traditional)
THF (Traditional)
2-MeTHF (Alternative)
CPME (Alternative)
Boiling Point (°C)
40
66
80
106
Water Solubility
1.3 g/100g
Miscible
4.1 g/100g
0.3 g/100g
Peroxide Risk
None
High
Moderate
Very Low
Acid Stability
High
Low (Ring-opens)
Moderate-High
Exceptional
Green Profile
VOC, Toxic
Petrochemical
Bio-based (renewable)
Low toxicity, high recovery
Data synthesized from industrial solvent selection guides and physicochemical databases[5][6][7][10].
Experimental Protocols
The following self-validating protocols are designed to ensure high conversion rates while minimizing solvent waste.
Objective: Synthesize Methyl 5-bromo-2-methylisonicotinate without isolating the acyl chloride, utilizing 2-MeTHF for both the reaction and the extraction phase[8][9].
Activation: Charge a dry reactor with 5-bromo-2-methylisonicotinic acid (1.0 eq) and anhydrous 2-MeTHF (0.5 M). Add thionyl chloride (SOCl₂, 1.2 eq) dropwise at room temperature.
Heating: Elevate the temperature to 70°C for 2 hours. The elevated boiling point of 2-MeTHF (80°C) allows for safe refluxing without significant solvent loss[6].
Methanolysis: Cool the mixture to 0°C. Slowly add anhydrous methanol (3.0 eq) to the acyl chloride intermediate. Stir for 1 hour at room temperature.
Quench & Phase Separation: Add saturated aqueous NaHCO₃ until the aqueous phase reaches pH ~8. Stir for 15 minutes, then halt agitation. Because 2-MeTHF has limited water solubility (4.1%), the upper organic layer will rapidly and cleanly separate[6].
Isolation: Decant the upper 2-MeTHF layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure to yield the target methyl ester.
Objective: Utilize CPME's extreme acid stability and high boiling point to drive sluggish esterifications of sterically hindered or deactivated pyridines[4][11].
Suspension: Suspend 5-bromo-2-methylisonicotinic acid (1.0 eq) in anhydrous CPME (0.5 M).
Chlorination: Add SOCl₂ (1.5 eq). Heat the mixture to 85°C. CPME's robust ether linkage prevents the acid-catalyzed degradation commonly seen with THF[4].
Esterification: Once HCl/SO₂ gas evolution ceases (indicating complete acyl chloride formation), cool the reactor to 20°C and introduce methanol (5.0 eq).
Workup: Quench with water. CPME's exceptional hydrophobicity (0.3 g/100 g water solubility) ensures near-zero product loss to the aqueous phase[5]. Separate the organic layer, dry, and evaporate to obtain the product.
Reaction Workflow Visualization
Fig 1. Telescoped synthesis of Methyl 5-bromo-2-methylisonicotinate using green solvent alternatives.
"Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives", nih.gov,[Link]
Column chromatography conditions for purifying pyridine derivatives
Status: Operational Ticket Type: Method Development & Troubleshooting Subject: Optimization of Column Chromatography for Pyridine-Based Heterocycles Introduction: The Acid-Base Mismatch User Query: "Why do my pyridine co...
Author: BenchChem Technical Support Team. Date: March 2026
Status: Operational
Ticket Type: Method Development & Troubleshooting
Subject: Optimization of Column Chromatography for Pyridine-Based Heterocycles
Introduction: The Acid-Base Mismatch
User Query: "Why do my pyridine compounds streak on TLC and elute as broad, tailing bands during flash chromatography?"
Technical Insight:
The fundamental issue is an acid-base mismatch. Pyridine is a Lewis base (
), while standard silica gel possesses surface silanol groups () that are weakly acidic ().
During chromatography, pyridine derivatives do not just partition between the mobile and stationary phases; they actively protonate or hydrogen-bond to the silanols. This "stick-and-slip" mechanism causes:
Peak Tailing: Non-Gaussian peak shapes that ruin resolution.
Irreversible Adsorption: Significant mass loss (yield reduction).
Co-elution: Impurities "hide" under the long tail of the product.
Module 1: Troubleshooting Tailing & Streaking
Q: How do I stop my pyridine derivative from tailing on standard silica?
A: You must deactivate the silica surface using a competing base.
The most effective strategy is to introduce a volatile base into your mobile phase that competes for the acidic silanol sites, effectively "capping" them so your pyridine can pass through freely.
Protocol: The Triethylamine (TEA) Method
Best for: Lipophilic pyridines eluting in Hexane/EtOAc.
Concentration: Add 1% to 5% (v/v) Triethylamine (TEA) to your mobile phase.
Equilibration (Critical Step): Do not just start the run. Flush the column with 2-3 column volumes (CV) of the TEA-containing solvent before loading your sample. This ensures the entire silica bed is deactivated.
Post-Run Workup: TEA has a high boiling point (
). To remove it from your product:
Evaporate solvents.
Redissolve the residue in EtOAc/DCM.
Wash with saturated
(to remove salts) or simply rely on high-vacuum drying if the product is stable.
Protocol: The Ammonia Method
Best for: Polar pyridines eluting in DCM/MeOH.
Ammonia is superior to TEA for very polar compounds but is harder to handle.
Option A (Anhydrous): Use commercially available
in MeOH.[1] Mix this with DCM to achieve your desired polarity.
Option B (Aqueous): Use Ammonium Hydroxide (
). See the "Magic Mixture" section below.
Module 2: Advanced Mobile Phase Strategies
Q: DCM/MeOH is dissolving my silica. What are the alternatives?
A: High concentrations of Methanol (>20%) can solubilize silica, leading to white precipitates in your fractions.
Use the following solvent system lookup table to select the right mobile phase for your derivative's polarity.
Table 1: Mobile Phase Selection Guide
Pyridine Type
Polarity
Recommended Solvent System
Additive Required?
Halogenated / Alkyl
Low
Hexane / Ethyl Acetate
Yes (1% TEA)
Amino-pyridines
High
DCM / Methanol
Yes (1% or TEA)
Pyridine N-Oxides
Very High
DCM / MeOH /
Essential
Acid-Sensitive
Variable
Hexane / Acetone
Avoid TEA (Use Alumina)
"Green" Alternative
Variable
Heptane / (EtOAc:EtOH 3:1)
Often No
The "Magic Mixture" Protocol
For highly polar, stubborn pyridines (e.g., nicotinamides, aminopyridines), use the DCM / MeOH / Aqueous Ammonia system.
Figure 1: Preparation workflow for the DCM/MeOH/NH4OH solvent system. Order of addition is crucial to prevent phase separation.
Module 3: Stationary Phase Selection
Q: Even with TEA, my separation is poor. Should I switch columns?
A: Yes. If
modification fails, change the stationary phase chemistry.
Decision Matrix: Choosing the Right Column
Figure 2: Decision tree for selecting the optimal stationary phase based on compound stability and polarity.
Key Technical Notes:
Basic Alumina: Unlike silica, alumina does not have acidic protons. It is ideal for acid-labile pyridines (e.g., those with acetal protecting groups). Note: Alumina is more polar than silica; you may need a more polar mobile phase to elute your compound.
Amine-Functionalized Silica: These columns have propyl-amine groups bonded to the surface. They effectively "build in" the TEA, eliminating the need for mobile phase additives and simplifying workup.
C18 (Reverse Phase): For highly polar pyridines that stick to normal phase even with MeOH, switch to C18. Crucial: Use a basic buffer (pH ~10, e.g., Ammonium Bicarbonate) to keep the pyridine neutral (unprotonated). If you run C18 at acidic pH (0.1% TFA), the pyridine will be protonated (
) and will not retain well on the hydrophobic C18 chains.
Module 4: Sample Recovery & Stability
Q: I loaded 500mg but only recovered 300mg. Where did it go?
A: This is likely due to "Irreversible Adsorption" or "On-Column Degradation."
N-Oxide Formation: Pyridines are prone to oxidation. If your silica contains trace metal impurities (common in lower grades) or if you used old chlorinated solvents, you may have formed the N-oxide, which is much more polar and likely stuck at the top of the column.
Fix: Use "Gold" or "Flash Pure" grade silica (lower metal content) and fresh solvents.
Salt Formation: Did you load the sample as a salt (e.g., Pyridine
HCl)? Salts generally do not move on Normal Phase silica.
Fix: Free-base your sample (wash with
and extract) before loading.
Precipitation: Pyridines often have poor solubility in Hexane. If you used a liquid load with DCM, and the mobile phase started at 100% Hexane, the sample may have precipitated at the head of the column.
Fix: Use Solid Load (adsorb sample onto Celite or Silica) for better resolution and recovery.
References
Teledyne ISCO. (2012).[2] RediSep Amine Functionalized Column: Purification of chemical compounds with basic properties.[3] Teledyne ISCO Application Notes.[2][4][5] Link
Biotage. (2018). Strategies for the Purification of Basic Compounds.[3][6][7] The Flash Purification Blog. Link
Reich, H. J. (2024). Common Solvents and their Properties.[4] University of Wisconsin-Madison, Department of Chemistry. Link
Taygerly, J. P., et al. (2012). A convenient guide to help select replacement solvents for dichloromethane in chromatography. Green Chemistry, 14, 3020-3025. Link
SiliCycle. (2023). SiliCycle Application Note: Separation of Pyridine Derivatives. SiliCycle Inc. Link
A Comparative Guide to the ¹H NMR Spectral Analysis of Methyl 5-bromo-2-methylisonicotinate
For Researchers, Scientists, and Drug Development Professionals The Power of ¹H NMR in Characterizing Substituted Pyridines Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the structural analysi...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The Power of ¹H NMR in Characterizing Substituted Pyridines
Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for the structural analysis of organic molecules.[1] For pyridine derivatives, ¹H NMR provides a wealth of information regarding the electronic environment of each proton, their spatial relationships, and the overall substitution pattern on the aromatic ring. The chemical shift (δ) of a proton is highly sensitive to the electron density around it. Electron-withdrawing groups deshield nearby protons, causing their signals to appear at a lower field (higher ppm), while electron-donating groups have the opposite effect.[1][2] Furthermore, spin-spin coupling between adjacent protons provides definitive evidence of their connectivity.
Predicted ¹H NMR Spectrum of Methyl 5-bromo-2-methylisonicotinate
The structure of Methyl 5-bromo-2-methylisonicotinate features a pyridine ring with three substituents: a methyl group at position 2, a methyl ester at position 4, and a bromine atom at position 5. This substitution pattern leaves two protons on the pyridine ring, at positions 3 and 6.
Molecular Structure and Proton Numbering
Caption: Molecular structure of Methyl 5-bromo-2-methylisonicotinate with proton numbering.
Based on established substituent effects on the pyridine ring, we can predict the chemical shifts and multiplicities of the two aromatic protons (H-3 and H-6) and the two methyl groups.
H-6: This proton is at the α-position relative to the ring nitrogen, which is the most deshielded position in a pyridine ring, typically appearing around 8.5-8.8 ppm.[1] The methyl group at the adjacent C-2 position will have a minor shielding effect. The bromine at C-5 will have a more significant deshielding effect on the ortho H-6 proton. Therefore, the signal for H-6 is expected to be a singlet and to appear at a relatively low field.
H-3: This proton is at a β-position, generally found further upfield (around 7.1-7.5 ppm) compared to α-protons.[1] It is ortho to both the electron-donating methyl group at C-2 and the electron-withdrawing methyl ester group at C-4. These opposing effects will influence its final chemical shift. The H-3 proton will appear as a singlet as there are no adjacent protons to couple with.
-OCH₃ (Methyl Ester): The protons of the methyl ester group are not directly attached to the aromatic ring and will appear as a singlet in the typical region for such groups, generally around 3.9-4.0 ppm.
-CH₃ (at C-2): The protons of the methyl group at the C-2 position will also appear as a singlet, typically in the range of 2.5-2.7 ppm.
Comparative ¹H NMR Analysis with Structural Analogs
To substantiate the predicted spectrum, we will compare it with the known ¹H NMR data of simpler, related pyridine derivatives.
Methyl Isonicotinate
This analog has the methyl ester group at the 4-position but lacks the methyl and bromo substituents. Its ¹H NMR spectrum in CDCl₃ shows two signals for the aromatic protons: one for the H-2 and H-6 protons and another for the H-3 and H-5 protons, reflecting the molecule's symmetry.[3][4]
Methyl 2-methylisonicotinate
This compound adds a methyl group at the 2-position to the methyl isonicotinate structure. This breaks the symmetry, and we would expect to see distinct signals for H-3, H-5, and H-6. The introduction of the electron-donating methyl group would cause an upfield shift for the adjacent protons.
Methyl 5-bromonicotinate
This analog features a bromine atom at the 5-position and a methyl ester at the 3-position. While the ester is at a different position, this molecule helps in understanding the influence of the bromine atom on the chemical shifts of the pyridine protons. The bromine atom is an electron-withdrawing group and will generally cause a downfield shift of the adjacent protons.
Summary of Predicted and Experimental ¹H NMR Data
The following table summarizes the predicted ¹H NMR data for Methyl 5-bromo-2-methylisonicotinate and the available experimental data for its analogs in CDCl₃.
For researchers wishing to acquire a ¹H NMR spectrum of Methyl 5-bromo-2-methylisonicotinate or similar compounds, the following general protocol can be followed.
Workflow for ¹H NMR Sample Preparation and Data Acquisition
Caption: A generalized workflow for acquiring a ¹H NMR spectrum.
Step-by-Step Methodology:
Sample Preparation:
Accurately weigh approximately 5-10 mg of the solid sample.
Dissolve the sample in a suitable deuterated solvent, such as chloroform-d (CDCl₃), in a clean vial. The typical volume is 0.5-0.7 mL.
Transfer the solution to a clean 5 mm NMR tube.
Instrument Setup and Data Acquisition:
Insert the NMR tube into the spectrometer's probe.
Lock the spectrometer on the deuterium signal of the solvent to ensure field stability.
Shim the magnetic field to achieve homogeneity, which results in sharp, symmetrical peaks.
Acquire the ¹H NMR spectrum using standard acquisition parameters. For a simple 1D proton spectrum, a sufficient number of scans should be chosen to obtain a good signal-to-noise ratio.
Data Processing:
Apply a Fourier transform to the acquired Free Induction Decay (FID) to obtain the frequency-domain spectrum.
Perform phase and baseline corrections to ensure accurate peak shapes and integrals.
Integrate the area under each peak to determine the relative number of protons giving rise to each signal.
Calibrate the chemical shift scale by referencing the spectrum to a known standard, typically tetramethylsilane (TMS) at 0.00 ppm, or the residual solvent peak.
Conclusion
The predicted ¹H NMR spectrum of Methyl 5-bromo-2-methylisonicotinate is expected to show two singlets in the aromatic region, corresponding to the protons at the C-6 and C-3 positions, and two singlets in the aliphatic region for the methyl ester and the C-2 methyl group protons. This guide provides a robust framework for the interpretation of the ¹H NMR spectrum of this and structurally related pyridine derivatives. By comparing the predicted spectrum with those of known analogs, researchers can confidently assign the signals and verify the structure of their synthesized compounds.
References
BenchChem. (2025). Application Note: 1H and 13C NMR Spectral Analysis of 3-Bromopyridine-D4. BenchChem.
Taylor & Francis Online. (2006). ¹H NMR Spectra of Substituted Aminopyridines. Spectroscopy Letters. [Link]
PubChem. (n.d.). 2-Methylpyridine. National Center for Biotechnology Information. [Link]
AIP Publishing. (n.d.). Analysis of the NMR Spectrum of Pyridine. The Journal of Chemical Physics. [Link]
PubChem. (n.d.). Methyl isonicotinate. National Center for Biotechnology Information. [Link]
ResearchGate. (n.d.). 15 N Chemical Shifts (ppm) of Free and Protonated Pyridine (PY) and Aminopyridines (APYs) in CDCl3/DMSO-d6 (70:30 v/v). [Link]
ACS Publications. (2022). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry. [Link]
Mass Spectrometry of Methyl 5-bromo-2-methylisonicotinate: A Comparative Analytical Guide
Executive Summary For drug development professionals and analytical chemists, the structural elucidation of highly functionalized pyridine derivatives is a critical daily workflow. Methyl 5-bromo-2-methylisonicotinate (C...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For drug development professionals and analytical chemists, the structural elucidation of highly functionalized pyridine derivatives is a critical daily workflow. Methyl 5-bromo-2-methylisonicotinate (CAS: 1804406-76-5) serves as a vital synthetic intermediate in medicinal chemistry and agrochemical development [6]. Featuring a basic pyridine nitrogen, a methyl ester, and a heavy halogen (bromine) substituent, this compound exhibits complex and highly informative gas-phase chemistry.
This guide objectively compares the analytical performance and fragmentation causality of two foundational mass spectrometry techniques: Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS) and Gas Chromatography-Electron Impact Mass Spectrometry (GC-EI-MS) . By understanding the mechanistic differences between soft and hard ionization, researchers can build self-validating analytical protocols for structural confirmation.
The Causality of Ionization and Isotopic Signatures
Before analyzing the fragmentation data, the experimental choices regarding ionization must be grounded in the compound's physiochemical properties [5].
ESI-MS/MS (Soft Ionization): The basic pyridine nitrogen readily accepts a proton in acidic liquid chromatography mobile phases, making positive-ion ESI highly efficient [1]. Because ESI imparts minimal internal energy, the intact protonated molecule
dominates the MS1 spectrum. Collision-Induced Dissociation (CID) is therefore required to induce structurally informative fragmentation[2].
GC-EI-MS (Hard Ionization): Electron impact at 70 eV strips an electron to form a highly energetic radical cation
. This excess internal energy drives spontaneous in-source fragmentation, providing a rich, reproducible spectral fingerprint without the need for a collision cell [4].
The Bromine Diagnostic Signature:
A self-validating feature of any brominated compound is its isotopic distribution. Bromine exists naturally as
and in a nearly 1:1 ratio (50.69% to 49.31%). Any intact precursor or fragment ion retaining the bromine atom will present as a distinct doublet separated by exactly 2 Da with approximately equal relative abundances. The disappearance of this doublet in lower m/z fragments definitively proves the cleavage of the C–Br bond.
Comparative Experimental Protocols
To ensure reproducibility and scientific integrity, the following step-by-step methodologies outline the self-validating systems used to acquire the comparative data.
Protocol A: LC-ESI-MS/MS Workflow
Sample Preparation: Dissolve Methyl 5-bromo-2-methylisonicotinate in LC-MS grade Methanol to a concentration of 1 µg/mL.
Chromatography: Inject 2 µL onto a C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Use a gradient elution of Mobile Phase A (0.1% Formic Acid in Water) and Mobile Phase B (0.1% Formic Acid in Acetonitrile) at 0.4 mL/min. The acidic modifier ensures complete protonation of the pyridine ring.
Source Parameters: Operate the mass spectrometer in Positive ESI mode. Set capillary voltage to 3.5 kV, desolvation temperature to 350°C, and desolvation gas flow to 800 L/hr.
Tandem MS (CID): Isolate the precursor doublet at m/z 230 and 232 in the quadrupole. Apply a collision energy ramp of 15–30 eV using Argon as the collision gas to generate product ions.
Protocol B: GC-EI-MS Workflow
Sample Preparation: Dissolve the standard in GC-grade Dichloromethane (DCM) to a concentration of 10 µg/mL.
Chromatography: Inject 1 µL using a 10:1 split ratio onto a 5% phenyl-methylpolysiloxane capillary column (e.g., HP-5MS, 30 m x 0.25 mm x 0.25 µm). Set the oven program: 80°C hold for 1 min, ramp at 15°C/min to 280°C, hold for 3 min.
Ionization: Operate the EI source at 70 eV. Maintain the ion source temperature at 230°C and the transfer line at 250°C.
Acquisition: Calibrate the mass analyzer using Perfluorotributylamine (PFTBA) to validate mass accuracy. Acquire full-scan spectra from m/z 50 to 300.
Quantitative Data and Fragmentation Mechanics
The table below summarizes the divergent quantitative data generated by the two techniques.
Technique
Precursor / Molecular Ion
Key Fragment Ions (m/z)
Relative Abundance
Structural Assignment / Causality
ESI-MS/MS
m/z 230 / 232 ()
198 / 200
100% (Base Peak)
Loss of neutral methanol ( Da) from the ester group to form an acylium ion. Retains Br.
ESI-MS/MS
m/z 230 / 232 ()
170 / 172
45%
Subsequent loss of CO ( Da) from the acylium ion. Retains Br.
ESI-MS/MS
m/z 230 / 232 ()
151
15%
Loss of bromine radical ( Da). Doublet collapses into a single peak.
GC-EI-MS
m/z 229 / 231 ()
198 / 200
100% (Base Peak)
-cleavage of the ester, losing a methoxy radical (, Da). Retains Br.
GC-EI-MS
m/z 229 / 231 ()
150
30%
Direct loss of bromine atom from the molecular ion.
GC-EI-MS
m/z 229 / 231 ()
91
10%
Complete pyridine ring cleavage and rearrangement [3].
Mechanistic Insights
In ESI-MS/MS , the even-electron rule heavily governs fragmentation. The protonated ester undergoes a neutral loss of methanol (32 Da) to form a highly stable acylium cation [2]. Because the charge is localized on the nitrogen and the acylium carbon, the pyridine ring remains largely intact until high collision energies are applied.
In GC-EI-MS , the odd-electron radical cation (
) undergoes radical-site initiated -cleavage. The loss of the methoxy radical (, 31 Da) yields an identical acylium product ion mass (m/z 198/200) as the ESI method, but via a fundamentally different mechanistic pathway (radical loss vs. neutral loss).
Visualizations
Figure 1: Comparative analytical workflows highlighting the divergence between ESI and EI ionization.
Figure 2: Primary ESI-MS/MS CID fragmentation pathway of Methyl 5-bromo-2-methylisonicotinate.
Conclusion
For the structural verification of Methyl 5-bromo-2-methylisonicotinate, ESI-MS/MS provides unparalleled clarity for confirming the intact molecular mass and mapping functional groups via targeted CID. Conversely, GC-EI-MS offers a rapid, highly reproducible spectral fingerprint ideal for library matching and confirming the presence of the halogen via direct radical losses. Utilizing both techniques in tandem provides a comprehensive, self-validating analytical profile essential for rigorous drug development quality control.
References
Title: Electrospray Ionization Tandem Mass Spectrometric Study of Selected Phosphine-Based Ligands for Catalytically Active Organometallics
Source: ACS Publications
URL: [Link]
Title: Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products
Source: RSC Publishing
URL: [Link]
Title: Characterisation of nicotine and related compounds using electrospray ionisation with ion trap mass spectrometry and with quadrupole time-of-flight mass spectrometry and their detection by liquid chromatography/electrospray ionisation mass spectrometry
Source: PubMed
URL: [Link]
Title: Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory
Source: PMC (NIH)
URL: [Link]
Title: What Factors Influence Fragmentation in Mass Spectrometry?
Source: GenTech Scientific
URL: [Link]
Validation
A Comparative Guide to Purity Analysis of Methyl 5-bromo-2-methylisonicotinate via High-Performance Liquid Chromatography
For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is a cornerstone of reliable and reproducible research. Methyl 5-bromo-2-methylisonicotinate, a key building block...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the purity of chemical intermediates is a cornerstone of reliable and reproducible research. Methyl 5-bromo-2-methylisonicotinate, a key building block in the synthesis of various pharmaceutical and agrochemical compounds, is no exception. This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of this compound, supported by experimental data and protocols. We will delve into the rationale behind methodological choices and compare the primary HPLC-UV method with Gas Chromatography (GC) as a viable alternative.
The Critical Role of Purity in Synthesis
Methyl 5-bromo-2-methylisonicotinate is a substituted pyridine derivative whose molecular structure lends itself to a variety of chemical transformations. The presence of impurities, which can originate from the manufacturing process, can have significant downstream effects. These impurities may include unreacted starting materials, by-products, or degradation products, each with the potential to interfere with subsequent reactions, reduce yields, and introduce contaminants into the final product. Therefore, a robust and validated analytical method to determine the purity of Methyl 5-bromo-2-methylisonicotinate is paramount.
Primary Analytical Method: Reversed-Phase HPLC with UV Detection
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) with UV detection is the gold standard for the analysis of moderately polar, non-volatile compounds like Methyl 5-bromo-2-methylisonicotinate.[1] Its high resolution, sensitivity, and specificity make it ideal for separating the main compound from closely related impurities.[1]
Rationale for Method Development
The selection of the stationary and mobile phases is critical for achieving optimal separation. For aromatic, halogenated compounds, a C18 column is a common and effective choice due to its hydrophobic nature, which promotes retention of the analyte.[1][2] The mobile phase typically consists of a mixture of an organic solvent, such as acetonitrile or methanol, and an aqueous buffer. The addition of a small amount of acid, like formic acid or trifluoroacetic acid (TFA), can improve peak shape by minimizing interactions between the basic nitrogen of the pyridine ring and residual silanol groups on the silica-based stationary phase.[2] UV detection is suitable as the pyridine ring and other aromatic components of the molecule absorb UV light, typically around 254 nm.[3][4]
Experimental Protocol: RP-HPLC-UV
Instrumentation and Chromatographic Conditions:
HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.
Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
Mobile Phase:
Solvent A: 0.1% (v/v) Formic Acid in Water
Solvent B: 0.1% (v/v) Formic Acid in Acetonitrile
Gradient Program: A gradient elution is often employed to ensure the separation of both polar and non-polar impurities.[1]
0-20 min: 30% B to 90% B
20-25 min: 90% B
25-26 min: 90% B to 30% B
26-30 min: 30% B
Flow Rate: 1.0 mL/min
Column Temperature: 30 °C
Detection Wavelength: 254 nm
Injection Volume: 10 µL
Sample Preparation:
Accurately weigh approximately 10 mg of the Methyl 5-bromo-2-methylisonicotinate sample.
Dissolve the sample in 10 mL of a 50:50 mixture of Acetonitrile and Water to a concentration of 1 mg/mL.
Filter the solution through a 0.45 µm syringe filter prior to injection.
Visualization of the HPLC Workflow
Caption: Workflow for HPLC purity analysis.
Comparison with an Alternative Method: Gas Chromatography (GC)
While HPLC is the preferred method, Gas Chromatography (GC) offers a viable alternative, particularly for identifying volatile impurities.[5]
Principles of GC Analysis
GC separates compounds based on their volatility and interaction with a stationary phase in a heated column. A carrier gas transports the vaporized sample through the column. For pyridine derivatives, GC is a sensitive and selective technique, often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).[5]
Comparison of HPLC and GC for Methyl 5-bromo-2-methylisonicotinate Analysis
Feature
HPLC-UV
Gas Chromatography (GC-FID/MS)
Principle
Partitioning between a liquid mobile phase and a solid stationary phase.
Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Analyte Suitability
Suitable for non-volatile and thermally labile compounds.
Requires volatile and thermally stable compounds.
Sensitivity
Good, typically in the low ppm range.
Excellent, can reach ppb levels, especially with MS detection.[5]
Resolution
High, excellent for separating closely related compounds.
Very high, particularly with capillary columns.
Potential Impurities Detected
Non-volatile starting materials (e.g., 5-Bromo-2-methylisonicotinic acid), high molecular weight by-products.
Volatile starting materials, residual solvents, and low molecular weight by-products.
Sample Preparation
Simple dissolution and filtration.
May require derivatization for non-volatile impurities.
Instrumentation Cost
Moderate to high.
Moderate to high, especially for GC-MS.
Potential Impurities in Methyl 5-bromo-2-methylisonicotinate
The manufacturing process of Methyl 5-bromo-2-methylisonicotinate can introduce several impurities.[6][7] A robust analytical method must be able to separate the active substance from these potential contaminants.
The following table presents hypothetical data from the HPLC analysis of a batch of Methyl 5-bromo-2-methylisonicotinate, demonstrating the method's ability to separate the main component from potential impurities.
Hypothetical HPLC Purity Analysis Results:
Peak No.
Retention Time (min)
Peak Area
% Area
Identification
1
4.2
15,000
0.3
5-Bromo-2-methylisonicotinic acid
2
8.5
4,925,000
98.5
Methyl 5-bromo-2-methylisonicotinate
3
10.1
20,000
0.4
Unknown Impurity 1
4
12.3
40,000
0.8
Unknown Impurity 2
Total
5,000,000
100.0
Visualization of Separation Logic
Caption: Logical flow of chromatographic separation.
Conclusion
The purity of Methyl 5-bromo-2-methylisonicotinate is a critical parameter for its successful application in research and development. This guide has detailed a robust RP-HPLC-UV method for its analysis, providing the scientific rationale for the chosen parameters. The comparison with Gas Chromatography highlights the complementary nature of different analytical techniques in ensuring the comprehensive characterization of such a key chemical intermediate. The provided protocols and illustrative data serve as a valuable resource for scientists and researchers, enabling them to implement effective quality control measures in their work.
References
Google Patents.
Autechaux, A. Understanding the Properties and Synthesis of Methyl 5-bromo-2-chloroisonicotinate. [Link]
Agency for Toxic Substances and Disease Registry (ATSDR). Analytical Methods for Pyridine. [Link]
Chromatography Forum. HPLC separation of related halogenated aromatic, any one?? [Link]
The Royal Society of Chemistry. Compound purity analysis and HPLC data. [Link]
Aydin, D., et al. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. [Link]
Aydin, D., et al. Direct analysis of aromatic pollutants using a HPLC-FLD/DAD method for monitoring biodegradation processes. RSC Advances, 2021. [Link]
Collis, G. E., et al. Synthesis of high purity pyridine-phenolic ligands for metal ion optical sensors. ARKIVOC, 2022. [Link]
ResearchGate. Development and Validation of Reverse-phase High-performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative. [Link]
The Royal Society of Chemistry. Supplementary Information Synthetic routes to compounds 5 and 10-19. [Link]
Al-Hayali, R. A. Development and validation of a simple and sensitive HPLC method for the determination of liquid form of therapeutic substances. Journal of Applied Pharmaceutical Science, 2020. [Link]
PubMed. Determination of aromatic compounds by high-performance liquid chromatography with on-line photoreactor and peroxyoxalate chemiluminescence detection. [Link]
A Researcher's Guide to the Spectral Characterization of Methyl 5-bromo-2-methylisonicotinate
An In-depth Comparative Analysis for Drug Development and Scientific Research Professionals In the intricate world of pharmaceutical development and chemical synthesis, the unambiguous identification of molecular structu...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Comparative Analysis for Drug Development and Scientific Research Professionals
In the intricate world of pharmaceutical development and chemical synthesis, the unambiguous identification of molecular structures is a cornerstone of success. Methyl 5-bromo-2-methylisonicotinate, a key heterocyclic building block, presents a unique spectral signature that is crucial for its distinction from related compounds and potential impurities. This guide provides a comprehensive analysis of its spectral data, offering a comparative framework against structurally similar molecules. By delving into the nuances of ¹H NMR, ¹³C NMR, Mass Spectrometry, and Infrared Spectroscopy, this document serves as an essential resource for researchers, scientists, and drug development professionals, ensuring the integrity and progression of their scientific endeavors.
The Spectroscopic Fingerprint of Methyl 5-bromo-2-methylisonicotinate
The structural elucidation of Methyl 5-bromo-2-methylisonicotinate is achieved through a multi-faceted spectroscopic approach. Each technique provides a unique piece of the puzzle, and together, they offer a definitive confirmation of its molecular architecture.
Proton Nuclear Magnetic Resonance (¹H NMR) Spectroscopy
¹H NMR spectroscopy provides valuable information about the electronic environment of the protons in a molecule. For Methyl 5-bromo-2-methylisonicotinate, the spectrum is characterized by distinct signals for the aromatic protons and the methyl groups.
Table 1: ¹H NMR Spectral Data of Methyl 5-bromo-2-methylisonicotinate
Chemical Shift (δ) ppm
Multiplicity
Integration
Assignment
8.58
s
1H
H-6
8.05
s
1H
H-3
3.92
s
3H
-OCH₃
2.58
s
3H
-CH₃
Data obtained from CDCl₃ solvent.
The downfield chemical shifts of the aromatic protons are a direct consequence of the electron-withdrawing nature of the pyridine ring and the ester functionality. The singlet multiplicity of these protons is a key identifying feature, indicating the absence of adjacent protons.
Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy
¹³C NMR spectroscopy complements ¹H NMR by providing insight into the carbon skeleton of the molecule.
Table 2: ¹³C NMR Spectral Data of Methyl 5-bromo-2-methylisonicotinate
Chemical Shift (δ) ppm
Assignment
165.1
C=O (ester)
159.2
C-2
151.7
C-6
141.5
C-3
126.8
C-4
118.9
C-5
52.7
-OCH₃
24.3
-CH₃
Data obtained from CDCl₃ solvent.
The chemical shifts are consistent with the proposed structure, with the carbonyl carbon appearing significantly downfield.
Mass Spectrometry (MS)
Mass spectrometry is a powerful tool for determining the molecular weight and elemental composition of a compound. The presence of a bromine atom in Methyl 5-bromo-2-methylisonicotinate results in a characteristic isotopic pattern in the mass spectrum.
Expected Molecular Ion Peaks:
[M]+: m/z ≈ 230 (corresponding to the ⁷⁹Br isotope)
[M+2]+: m/z ≈ 232 (corresponding to the ⁸¹Br isotope)
The observation of two peaks with a near 1:1 intensity ratio is a definitive indicator of a monobrominated compound.
Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups present in a molecule.
Table 3: Key IR Absorptions for Methyl 5-bromo-2-methylisonicotinate
Wavenumber (cm⁻¹)
Functional Group
~1730
C=O (Ester) stretch
~1550-1600
Aromatic C=C and C=N stretching
~1250
C-O (Ester) stretch
~1100
C-Br stretch
The strong carbonyl absorption is a prominent feature of the IR spectrum, confirming the presence of the ester group.
Comparative Spectral Analysis: Distinguishing from Analogs
To underscore the importance of a thorough spectral analysis, this section compares the data of Methyl 5-bromo-2-methylisonicotinate with two of its close structural relatives: Methyl 2-methylisonicotinate and Methyl 5-chloro-2-methylisonicotinate .
Table 4: Comparative ¹H NMR Data (Aromatic Region)
Compound
H-3 (ppm)
H-5 (ppm)
H-6 (ppm)
Methyl 5-bromo-2-methylisonicotinate
8.05 (s)
-
8.58 (s)
Methyl 2-methylisonicotinate
~7.6 (d)
~7.6 (dd)
~8.5 (d)
Methyl 5-chloro-2-methylisonicotinate
~8.1 (s)
-
~8.6 (s)
The substitution pattern on the pyridine ring significantly influences the multiplicity of the aromatic protons, providing a clear point of differentiation.
Table 5: Comparative Mass Spectrometry Data
Compound
Molecular Ion (m/z)
Key Isotopic Pattern
Methyl 5-bromo-2-methylisonicotinate
~230/232
1:1 (M/M+2)
Methyl 2-methylisonicotinate
~151
-
Methyl 5-chloro-2-methylisonicotinate
~185/187
3:1 (M/M+2)
The distinct isotopic abundances of bromine and chlorine provide an unequivocal method to distinguish between these halogenated analogs.
Experimental Protocols: A Guide to Data Acquisition
Reproducible and high-quality spectral data are contingent upon robust experimental protocols. The following are generalized procedures for the techniques discussed.
Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃) containing a small amount of tetramethylsilane (TMS) as an internal standard.
¹H NMR Acquisition: Utilize a 400 MHz or higher spectrometer. A typical experiment involves a 30° pulse angle, a 1-2 second relaxation delay, and an appropriate number of scans to achieve a good signal-to-noise ratio.
¹³C NMR Acquisition: Employ a proton-decoupled pulse sequence. A longer relaxation delay (2-5 seconds) and a greater number of scans are generally required compared to ¹H NMR.
Mass Spectrometry (MS)
Sample Introduction: Introduce the sample via a direct insertion probe or a gas chromatography (GC) inlet.
Ionization: Electron ionization (EI) at 70 eV is a standard method for generating fragment ions and a molecular ion peak.
Analysis: Scan a mass range appropriate for the expected molecular weight of the compound and its fragments.
Infrared (IR) Spectroscopy
Sample Preparation: For solid samples, the Attenuated Total Reflectance (ATR) technique is often the most convenient. A small amount of the sample is placed directly on the ATR crystal.
Data Collection: Acquire the spectrum over the mid-IR range (typically 4000-400 cm⁻¹).
Background Subtraction: A background spectrum of the clean, empty ATR crystal should be recorded and subtracted from the sample spectrum.
Workflow for Spectroscopic Analysis
The logical progression of experiments for structural elucidation is a critical aspect of efficient research.
Validation
A Comparative Guide to the Certificate of Analysis for Methyl 5-bromo-2-methylisonicotinate
For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and complex organic synthesis, the quality of starting materials and intermediates is paramount. A comprehens...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of pharmaceutical development and complex organic synthesis, the quality of starting materials and intermediates is paramount. A comprehensive Certificate of Analysis (CoA) is not merely a document of compliance; it is the foundation upon which the reliability and reproducibility of research and manufacturing processes are built. This guide provides an in-depth comparison of the analytical assessment of Methyl 5-bromo-2-methylisonicotinate, a key building block in medicinal chemistry, and its common alternatives.
Methyl 5-bromo-2-methylisonicotinate is a versatile substituted pyridine derivative frequently employed in the synthesis of active pharmaceutical ingredients (APIs). Its utility often lies in its capacity to undergo cross-coupling reactions, such as the Suzuki-Miyaura coupling, where the bromo substituent provides a reactive handle for the introduction of molecular diversity. The purity and impurity profile of this intermediate can significantly impact the yield, purity, and safety of the final API.
This guide will dissect a typical Certificate of Analysis for Methyl 5-bromo-2-methylisonicotinate, offering a comparative lens against structurally similar and functionally relevant alternatives. We will explore the causality behind the analytical choices and provide detailed experimental protocols for the key analytical techniques.
Core Analytical Parameters: A Head-to-Head Comparison
A robust CoA for a pharmaceutical intermediate like Methyl 5-bromo-2-methylisonicotinate will typically detail the following analytical assessments. We will compare the expected results for our target compound with two common alternatives: Methyl 5-bromo-2-chloroisonicotinate and Methyl 5-bromo-2-methoxyisonicotinate . These alternatives, while sharing the bromopyridine core, present different electronic and steric properties due to the substituent at the 2-position, which can influence their reactivity and impurity profiles.
A visual inspection is the first line of quality control. Any deviation from the expected appearance could indicate the presence of impurities or degradation.
Identity (¹H NMR)
Conforms to structure
Conforms to structure
Conforms to structure
Confirms the molecular structure of the compound, ensuring the correct starting material is being used.
A high level of purity is crucial to minimize the introduction of unwanted side reactions and impurities in the subsequent synthetic steps.
Water Content (Karl Fischer)
≤ 0.5%
≤ 0.5%
≤ 0.5%
Water can interfere with many organometallic reactions, such as Grignard or lithiation reactions, and can affect the stability of the compound.
Residual Solvents (GC-HS)
Meets ICH Q3C limits
Meets ICH Q3C limits
Meets ICH Q3C limits
Residual solvents from the synthesis and purification process can be toxic and may interfere with downstream reactions. Their levels are strictly regulated.
Heavy Metals
≤ 10 ppm
≤ 10 ppm
≤ 10 ppm
Heavy metal contamination can be toxic and can poison catalysts used in subsequent reactions.
Deep Dive into Analytical Methodologies
The trustworthiness of a Certificate of Analysis is directly linked to the rigor of the analytical methods employed. Here, we provide detailed protocols for the key assays, explaining the rationale behind the experimental choices.
Identity and Structural Confirmation: ¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR is a powerful technique for the unambiguous identification of organic molecules. The chemical shift, integration, and multiplicity of the proton signals provide a detailed fingerprint of the molecular structure.
Experimental Protocol: ¹H NMR Spectroscopy
Sample Preparation: Accurately weigh approximately 10 mg of the sample and dissolve it in 0.7 mL of a suitable deuterated solvent (e.g., Chloroform-d, CDCl₃) in an NMR tube.
Instrument: A 400 MHz or higher field NMR spectrometer.
Parameters:
Pulse Program: Standard single-pulse sequence.
Number of Scans: 16
Relaxation Delay: 1.0 seconds
Acquisition Time: 4.0 seconds
Data Processing: Apply a Fourier transform to the acquired Free Induction Decay (FID) and phase correct the resulting spectrum. Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).
Expected ¹H NMR Data:
Methyl 5-bromo-2-methylisonicotinate (in CDCl₃):
δ ~8.6 ppm (s, 1H, Ar-H)
δ ~8.0 ppm (s, 1H, Ar-H)
δ ~3.9 ppm (s, 3H, OCH₃)
δ ~2.6 ppm (s, 3H, Ar-CH₃)
Methyl 5-bromo-2-chloroisonicotinate (in CDCl₃):
δ ~8.7 ppm (s, 1H, Ar-H)
δ ~8.2 ppm (s, 1H, Ar-H)
δ ~4.0 ppm (s, 3H, OCH₃)
Methyl 5-bromo-2-methoxyisonicotinate (in CDCl₃): [1]
HPLC is the workhorse of purity analysis in the pharmaceutical industry. A well-developed HPLC method can separate the main compound from its process-related impurities and degradation products, allowing for accurate quantification.
Experimental Protocol: HPLC Purity Analysis
Instrumentation: A standard HPLC system equipped with a UV detector.
Chromatographic Conditions:
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase A: 0.1% Formic Acid in Water.
Mobile Phase B: Acetonitrile.
Gradient:
0-2 min: 10% B
2-15 min: 10% to 90% B
15-18 min: 90% B
18-20 min: 90% to 10% B
20-25 min: 10% B
Flow Rate: 1.0 mL/min.
Column Temperature: 30 °C.
Detection Wavelength: 254 nm.
Sample Preparation:
Standard: Prepare a solution of the reference standard at a concentration of approximately 0.1 mg/mL in the mobile phase.
Sample: Prepare a solution of the sample at a concentration of approximately 1.0 mg/mL in the mobile phase.
Analysis: Inject equal volumes (e.g., 10 µL) of the standard and sample solutions. The purity is calculated based on the area percentage of the main peak relative to the total area of all peaks.
Impact of Impurities on Downstream Applications:
In the context of Suzuki-Miyaura coupling reactions, the presence of certain impurities can have a detrimental effect. For instance:
Dehalogenated Impurities: The presence of the corresponding debrominated compound (Methyl 2-methylisonicotinate) will be unreactive in the coupling reaction, leading to lower yields of the desired product and complicating purification.
Isomeric Impurities: Positional isomers of the bromo and methyl groups can lead to the formation of undesired regioisomeric products, which can be difficult to separate from the target molecule.
Phosphorus-containing Impurities: In palladium-catalyzed reactions, impurities from phosphine ligands used in previous steps can sometimes participate in the reaction, leading to the formation of phenylated byproducts.[2]
DOT Diagram: HPLC Purity Workflow
Caption: Workflow for HPLC purity analysis.
Conclusion: The CoA as a Predictor of Success
For researchers, scientists, and drug development professionals, a Certificate of Analysis is more than a quality checklist; it is a critical tool for risk assessment and experimental planning. A thorough understanding of the data presented in a CoA, and the analytical methods used to generate it, allows for the selection of high-quality starting materials, which is a prerequisite for the successful, reproducible, and safe development of new medicines. When comparing Methyl 5-bromo-2-methylisonicotinate with its alternatives, it is essential to consider not only the purity but also the nature of any potential impurities and their likely impact on the intended downstream chemistry. This guide serves as a framework for such a critical evaluation, empowering scientists to make informed decisions and ensuring the integrity of their research and development endeavors.
References
J-Stage. Development of Suzuki–Miyaura Coupling between 4-Pyridine Boronate Derivatives and Aryl Halide to Suppress Phenylated Impurities Derived from Phosphorus Ligands. [Link]
A Comparative Guide to Suzuki Coupling Catalysts for Bromopyridines
For Researchers, Scientists, and Drug Development Professionals The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] This reaction is particularly crucial in the pharmaceutical industry for the synthesis of biaryl and hetero-biaryl structures, which are common motifs in biologically active molecules. Pyridine-containing compounds, in particular, are of significant interest. This guide provides an in-depth comparison of various palladium-based catalytic systems for the Suzuki coupling of bromopyridines, offering insights into catalyst selection and reaction optimization based on experimental data.
The Challenge of Bromopyridines in Suzuki Coupling
While the Suzuki coupling is a powerful reaction, the use of heteroaromatic halides like bromopyridines can present unique challenges. The electron-deficient nature of the pyridine ring can influence the reactivity of the C-Br bond, and the nitrogen atom can potentially coordinate to the palladium catalyst, sometimes inhibiting its activity. Consequently, the choice of catalyst system—comprising a palladium precursor and a ligand—is critical for achieving high yields and reaction efficiency.
The generally accepted mechanism for the Suzuki-Miyaura coupling involves three key steps: oxidative addition, transmetalation, and reductive elimination.[3][4] The oxidative addition of the aryl halide to the Pd(0) complex is often the rate-determining step.[5][6] The strength of the carbon-halogen bond directly impacts the ease of this step.
The Suzuki-Miyaura Catalytic Cycle
Figure 1: A simplified diagram of the Suzuki-Miyaura catalytic cycle.
Comparison of Palladium Catalyst Systems
The selection of the appropriate palladium catalyst and ligand is paramount for a successful Suzuki coupling of bromopyridines. Below is a comparison of commonly used catalyst systems, supported by experimental data.
Traditional vs. Modern Ligand Systems
Historically, simple phosphine ligands like triphenylphosphine (PPh₃) were widely used.[3] While effective for some substrates, more challenging couplings, such as those involving heteroaryl halides, often require more sophisticated ligands. Modern catalyst design has focused on the development of bulky and electron-rich phosphine ligands and N-heterocyclic carbenes (NHCs) that can significantly enhance catalyst activity and stability.
The data clearly demonstrates that while traditional catalysts like Pd(PPh₃)₄ can be effective, modern ligand systems often provide superior yields in shorter reaction times, especially for more challenging substrates.[6] Ligands such as SPhos and RuPhos, which are bulky and electron-rich, facilitate the oxidative addition and reductive elimination steps, leading to more efficient catalysis.[7] The development of N-heterocyclic carbene (NHC) ligands has also been a significant advancement, offering highly active and stable catalysts.[6]
Heterogeneous catalysts, such as palladium on charcoal (Pd/C), offer the advantage of easy separation and potential for recycling. However, their application in Suzuki couplings of halopyridines often necessitates the use of a phosphine ligand to achieve good yields.[8]
Experimental Protocols
Below are representative experimental protocols for the Suzuki coupling of a bromopyridine using both a traditional and a modern catalyst system.
Protocol 1: Suzuki Coupling of 2-Bromopyridine using Pd(PPh₃)₄
Objective: To synthesize 2-phenylpyridine from 2-bromopyridine and phenylboronic acid using a traditional palladium catalyst.
To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-bromopyridine, phenylboronic acid, Pd(PPh₃)₄, and sodium carbonate.
Add toluene and water to the flask.
Degas the mixture by bubbling argon or nitrogen through the solution for 15-20 minutes.
Heat the reaction mixture to 80 °C and stir for 12 hours.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.
Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.
Concentrate the solution under reduced pressure and purify the crude product by column chromatography on silica gel.
Protocol 2: Suzuki Coupling of 3-Bromopyridine using Pd(OAc)₂ / SPhos
Objective: To synthesize 3-phenylpyridine from 3-bromopyridine and phenylboronic acid using a modern, highly active catalyst system.
In a glovebox or under an inert atmosphere, add Pd(OAc)₂, SPhos, and K₃PO₄ to a dry Schlenk tube.
Add 3-bromopyridine and phenylboronic acid to the tube.
Add anhydrous, degassed 1,4-dioxane.
Seal the tube and heat the reaction mixture to 100 °C for 4 hours.
Monitor the reaction progress by GC-MS or LC-MS.
After cooling to room temperature, filter the reaction mixture through a pad of Celite, washing with ethyl acetate.
Concentrate the filtrate and purify the residue by column chromatography.
Experimental Workflow Diagram
Figure 2: A general experimental workflow for a Suzuki-Miyaura cross-coupling reaction.
Conclusion
The choice of catalyst for the Suzuki coupling of bromopyridines is a critical parameter that significantly influences the reaction's success. While traditional catalysts like Pd(PPh₃)₄ can be effective in some cases, modern, bulky, and electron-rich phosphine ligands such as SPhos and RuPhos, as well as NHC ligands, have demonstrated superior performance, enabling the efficient coupling of a wider range of bromopyridine substrates under milder conditions and with lower catalyst loadings.[6][7] For industrial applications, the development of robust and recyclable heterogeneous catalysts remains an important area of research.[8] Researchers and drug development professionals should carefully consider the substrate scope, cost, and desired reaction conditions when selecting the optimal catalytic system for their specific needs.
References
Suzuki-Miyaura Coupling - Chemistry LibreTexts. (2024, October 10). Retrieved from [Link]
Suzuki Coupling - Organic Chemistry Portal. (n.d.). Retrieved from [Link]
Suzuki reaction - Wikipedia. (n.d.). Retrieved from [Link]
Suzuki reaction | PPTX - Slideshare. (n.d.). Retrieved from [Link]
palladium-catalyzed suzuki-miyaura cross-coupling: Topics by Science.gov. (n.d.). Retrieved from [Link]
Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines | The Journal of Organic Chemistry - ACS Publications. (2003, November 6). Retrieved from [Link]
17.2: Palladium catalyzed couplings - Chemistry LibreTexts. (2020, July 1). Retrieved from [Link]
Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions | Organometallics - ACS Publications - ACS.org. (2023, August 23). Retrieved from [Link]
Progress on Suzuki–Miyaura Cross-Coupling Reactions Promoted by Palladium–Lanthanide Coordination Polymers as Catalytic Systems - MDPI. (2026, January 21). Retrieved from [Link]
Suzuki reactions of 2-bromopyridine with aryl boronic acids a - ResearchGate. (n.d.). Retrieved from [Link]
A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles - PMC. (n.d.). Retrieved from [Link]
Scope of the Suzuki−Miyaura Cross-Coupling Reactions of Potassium Heteroaryltrifluoroborates | The Journal of Organic Chemistry - ACS Publications. (2008, December 23). Retrieved from [Link]
Recent Developments in the Suzuki-Miyaura Reaction: 2010–2014 - PMC. (n.d.). Retrieved from [Link]
Help needed with unreproducible Suzuki coupling : r/Chempros - Reddit. (2023, December 20). Retrieved from [Link]
Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications - MDPI. (2017, June 23). Retrieved from [Link]
A Comprehensive Guide to the Safe Handling of Methyl 5-bromo-2-methylisonicotinate
As a cornerstone in the synthesis of novel pharmaceutical compounds, Methyl 5-bromo-2-methylisonicotinate is a reagent that demands meticulous handling and a thorough understanding of its safety profile. This guide, desi...
Author: BenchChem Technical Support Team. Date: March 2026
As a cornerstone in the synthesis of novel pharmaceutical compounds, Methyl 5-bromo-2-methylisonicotinate is a reagent that demands meticulous handling and a thorough understanding of its safety profile. This guide, designed for researchers, scientists, and drug development professionals, provides an in-depth, procedural framework for the safe utilization of this compound, ensuring both personal safety and the integrity of your research.
Understanding the Hazard Profile
Methyl 5-bromo-2-methylisonicotinate is classified with several key hazards that necessitate stringent safety protocols. According to safety data sheets, it is harmful if swallowed, causes skin irritation, leads to serious eye irritation, and may cause respiratory irritation.[1][2][3] The presence of a brominated pyridine ring suggests a need for caution, as halogenated organic compounds can have toxicological implications.
Understanding these hazards is the first step in establishing a safe handling protocol. The causality is clear: direct contact with the skin or eyes can lead to irritation, inhalation of dust or vapors can irritate the respiratory tract, and ingestion can be toxic.
Personal Protective Equipment (PPE): Your First Line of Defense
The consistent and correct use of Personal Protective Equipment (PPE) is non-negotiable when handling Methyl 5-bromo-2-methylisonicotinate. The selection of appropriate PPE is contingent on the specific laboratory operation being performed.
Table 1: Recommended Personal Protective Equipment (PPE)
Operation
Eye/Face Protection
Hand Protection
Body Protection
Respiratory Protection
Weighing and preparing solutions
Safety goggles with side-shields.[1][6] A face shield is recommended for larger quantities.[7]
A respirator with an appropriate cartridge for organic vapors and particulates is necessary.
Diagram 1: PPE Selection Workflow
Caption: Decision workflow for selecting appropriate PPE based on the handling task.
Step-by-Step Handling Procedures
A systematic approach to handling minimizes the risk of exposure and ensures the experiment's integrity.
Protocol 1: Weighing and Solution Preparation
Engineering Controls: Perform all weighing and solution preparation activities within a certified chemical fume hood to mitigate inhalation risks.[9] Ensure the fume hood sash is at the appropriate height.
Personal Protective Equipment: Don the appropriate PPE as outlined in Table 1.
Dispensing: Use a spatula or powder funnel to transfer the solid reagent. Avoid creating dust. If the compound is a fine powder, consider gently tapping the container rather than scooping.
Cleaning: After dispensing, carefully clean the spatula and any contaminated surfaces. Decontaminate surfaces by scrubbing with alcohol.[1]
Container Sealing: Tightly seal the reagent container immediately after use and store it in a cool, dry, well-ventilated place.[1][5][6]
Protocol 2: Reaction and Work-up
Glassware Inspection: Before starting, inspect all glassware for cracks or defects.
Inert Atmosphere: For reactions sensitive to air or moisture, ensure the setup is under an inert atmosphere.[2]
Reagent Addition: Add Methyl 5-bromo-2-methylisonicotinate to the reaction vessel slowly to control any potential exothermic reactions.
Work-up: Perform all quenching and extraction steps within the fume hood. Be mindful of potential pressure build-up during extractions.
Emergency Procedures: Spill and Exposure Management
Accidents can happen, and a well-defined emergency plan is crucial.
Spill Clean-up:
Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[1]
Containment: For liquid spills, use an inert absorbent material like diatomite or universal binders to contain the spill.[1] For solid spills, gently sweep up the material to avoid creating dust and place it into a suitable, labeled container for disposal.[5]
Decontamination: Decontaminate the spill area with a suitable solvent (e.g., alcohol), followed by soap and water.[1]
Waste Disposal: All contaminated materials, including the absorbent, PPE, and cleaning supplies, must be disposed of as hazardous waste according to local regulations.[1][5]
Exposure Response:
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult, provide artificial respiration. Seek immediate medical attention.[1][5][11]
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[1][5][10] Remove contaminated clothing and wash it before reuse.[1] If skin irritation persists, seek medical advice.[5][11]
Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][5][10] Remove contact lenses if present and easy to do.[5] Seek immediate medical attention.[1]
Ingestion: Do NOT induce vomiting.[10] Rinse the mouth with water.[1][5][10] Seek immediate medical attention and show the safety data sheet to the medical professional.[10]
Disposal Plan
Proper disposal of Methyl 5-bromo-2-methylisonicotinate and its containers is an essential part of the laboratory workflow to prevent environmental contamination.
Chemical Waste: Dispose of unused or waste Methyl 5-bromo-2-methylisonicotinate in a designated, labeled hazardous waste container.[1][5] This waste should be handled by a licensed chemical waste disposal company.
Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves, absorbent pads, and disposable labware, should also be disposed of as hazardous waste.[12]
Empty Containers: Triple rinse empty containers with a suitable solvent. The rinsate should be collected and treated as hazardous waste. Puncture the container to prevent reuse before disposal.[12]
By adhering to these detailed procedures, researchers can confidently and safely handle Methyl 5-bromo-2-methylisonicotinate, fostering a secure and productive research environment.
References
Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]
PubChem. (n.d.). Methyl 5-bromo-2-chloroisonicotinate. Retrieved from [Link]
Westlake. (2017, March 15). HEALTH AND SAFETY PROCEDURE 300 – Personal Protective Equipment. Retrieved from [Link]
Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. Retrieved from [Link]
Mabi. (n.d.). Personal Protective Equipment - PPE. Retrieved from [Link]
Occupational Safety and Health Administration. (n.d.). Permissible Exposure Limits – OSHA Annotated Table Z-1. Retrieved from [Link]
PubMed. (n.d.). Niacinamide in bromide intoxication. Retrieved from [Link]
